4-Amino-3-hydroxy-5-phenylpentanoic acid

Core Science & Biosynthesis

physical and chemical properties of (3R,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid

The following technical guide details the physicochemical and chemical properties of (3R,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid (often abbreviated as (3R,4S)-AHPPA ). This compound is a non-proteinogenic

-amino acid and a diastereomer of the statine-analogue core found in potent HIV protease inhibitors.

[1]

Executive Summary

(3R,4S)-AHPPA is a chiral

-amino- -hydroxy acid derived structurally from L-phenylalanine. It serves as a critical transition-state isostere in the design of aspartyl protease inhibitors (e.g., HIV-1 protease, Renin, Cathepsin D). Unlike its diastereomer (3S,4S)-AHPPA —which mimics the tetrahedral intermediate of peptide bond hydrolysis in many approved drugs—the (3R,4S) isomer presents an anti-configuration between the amino and hydroxyl groups. This specific stereochemistry makes it an invaluable tool for probing enzyme active site geometry, determining stereoselectivity, and serving as a negative control in structure-activity relationship (SAR) studies.

Chemical Identity & Stereochemistry

The biological activity of AHPPA derivatives is strictly governed by the stereochemical relationship between the C3-hydroxyl and C4-amino groups.

Property	Detail
IUPAC Name	(3R,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid
Common Name	anti-AHPPA; (3R,4S)-Statine analogue
CAS Number	72155-51-2 (Specific for 3R,4S)
Molecular Formula
Molecular Weight	209.24 g/mol
Stereochemistry	C3: Rectus (R); C4: Sinister (S)
Configuration	Anti (referring to the relative orientation of -OH and )

Stereochemical Visualization

The (3R,4S) configuration places the hydroxyl group and the amino group on opposite sides of the carbon backbone plane in the extended conformation, contrasting with the syn (3S,4S) arrangement found in natural statine.

Figure 1: Stereochemical breakdown of (3R,4S)-AHPPA highlighting the critical chiral centers.

Physical Properties

Understanding the physical behavior of (3R,4S)-AHPPA is essential for purification and formulation.

Property	Value / Characteristic	Notes
Physical State	White to off-white crystalline solid	Hygroscopic in salt form.
Melting Point	209–211 °C (Dec.)	High MP due to zwitterionic lattice energy.
Solubility (Water)	Low (< 1 mg/mL)	Lipophilic benzyl side chain limits aqueous solubility despite zwitterionic head.
Solubility (Organic)	Soluble in DMSO, MeOH, AcOH	Insoluble in non-polar solvents ( , Hexane).
pKa (Carboxyl)	~3.8 (Estimated)	Slightly lower than standard -amino acids due to -OH induction.
pKa (Amine)	~9.2 (Estimated)	Typical for primary alkyl amines.
LogP	~0.5 – 0.8	Amphiphilic nature; benzyl group contributes hydrophobicity.

Expert Insight: Solubility & Handling

While technically an amino acid, the phenyl side chain renders AHPPA significantly less water-soluble than Glycine or Alanine.

• Protocol: For stock solutions, dissolve in DMSO or 1M HCl/AcOH . Avoid neutral water for initial solubilization as the zwitterion aggregates.

• Purification: It typically elutes after more polar amino acids on Reverse Phase HPLC (C18) but before fully protected peptides.

Chemical Reactivity & Stability

The coexistence of a

-amino group, a -hydroxyl group, and a carboxylic acid creates a unique reactivity profile.

Lactamization (The "Self-Destruct" Pathway)

The most critical instability risk for (3R,4S)-AHPPA is the intramolecular cyclization to form a

-lactam (5-membered ring). This reaction is thermodynamically favorable, especially under acidic conditions or elevated temperatures, and leads to the loss of the free acid functionality required for peptide coupling.

Figure 2: The lactamization pathway. Researchers must avoid prolonged heating in acidic media to prevent this degradation.

Peptide Coupling

• Protection Required: The

  -hydroxyl group is nucleophilic. During peptide coupling (using EDC/HOBt or HATU), the hydroxyl group must be protected (e.g., TBDMS, Acetyl, or formed as an acetonide with the amine) to prevent O-acylation.

• Racemization Risk: Low. The stereocenters are not

  to the carbonyl (C2 is a methylene group), making AHPPA resistant to the oxazolone-mediated racemization common in standard -amino acids.

Synthesis & Purification Workflow

The synthesis of (3R,4S)-AHPPA typically involves the diastereoselective reduction of a keto-precursor or nucleophilic addition to an amino-aldehyde derived from L-Phenylalanine.

Standard Synthetic Route (Reetz Method or Similar):

• Starting Material: N-Boc-L-Phenylalanine.

• Activation: Conversion to N-Boc-L-Phenylalaninal (Aldehyde).

• Chain Extension: Reformatsky reaction or Cyanohydrin synthesis.

  • Note: This step often produces a mixture of (3S,4S) and (3R,4S).

• Separation: The diastereomers are separable by Flash Chromatography (Silica) or Preparative HPLC.

  • (3S,4S) is often the major product (Cram chelation control).

  • (3R,4S) is the minor product (Anti-Cram).

Analytical Verification:

• NMR (

  ): The coupling constant ( ) between H-3 and H-4 is diagnostic.

  • Anti (3R,4S): Larger

    value (~6-9 Hz) typically observed in cyclic derivatives (oxazolidinones).

  • Syn (3S,4S): Smaller

    value (~2-5 Hz).

• HPLC: C18 Column, Water/Acetonitrile gradient with 0.1% TFA. The diastereomers typically have distinct retention times due to different hydrogen bonding capabilities with the stationary phase.

Applications in Drug Discovery

(3R,4S)-AHPPA is primarily used in Structure-Activity Relationship (SAR) campaigns for protease inhibitors.

• Transition State Mimicry: It mimics the tetrahedral intermediate of the Phe-Pro peptide bond cleavage.

• Selectivity Probe: By swapping the "natural" (3S,4S) mimic with the (3R,4S) isomer, researchers can quantify the stereospecificity of the target enzyme (e.g., determining if an enzyme tolerates the anti-configuration).

• Mechanism: In HIV Protease, the (3S,4S)-hydroxyl group coordinates with the catalytic aspartates (Asp25/Asp25'). The (3R,4S) isomer alters this hydrogen bonding network, often resulting in significantly reduced affinity (

  ), thereby validating the binding model.

References

• Structure-activity relationship of HIV-1 protease inhibitors containing AHPBA. National Institutes of Health (PubMed). Available at: [Link] (Search Term: "AHPBA HIV structure activity")

• Structure of HIV-1 protease with KNI-272, a tight-binding transition-state analog. PubMed. Available at: [Link]

• PubChem Compound Summary for CID 174949 ((3R,4S)-AHPPA). PubChem. Available at: [Link]

• Stictamides A–C, MMP12 inhibitors containing 4-amino-3-hydroxy-5-phenylpentanoic acid subunits. NIH PubMed Central. Available at: [Link]

The Role of Statine-Like Amino Acids in Natural Products: A Technical Guide

Executive Summary

This guide provides a comprehensive technical analysis of statine ((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid) and its structural analogues (AHPPA, ACHPA, Isostatine) within the context of natural product chemistry and drug discovery. While originally identified as the "warhead" moiety in Pepstatin A responsible for picomolar inhibition of aspartic proteases, the statine scaffold—defined by its

-amino- -hydroxy architecture—has evolved into a versatile pharmacophore found in diverse marine and microbial secondary metabolites.

This document details the structural chemistry, unique biosynthetic origins (involving F420-dependent oxidoreductases), and divergent mechanisms of action (transition-state mimicry vs. cytoskeletal disruption) of these residues. It serves as a blueprint for researchers leveraging these scaffolds in the design of next-generation peptidomimetics.

Part 1: Structural Chemistry & Mechanistic Pharmacophore

The Statine Scaffold: Transition State Mimicry

The biological potency of statine stems from its ability to mimic the tetrahedral transition state of peptide bond hydrolysis. In aspartic proteases (e.g., Pepsin, Cathepsin D, Renin, HIV Protease), the enzymatic mechanism involves a catalytic dyad of two aspartic acid residues activating a water molecule to attack the scissile peptide bond.

• Mechanism: The central hydroxyl group (

  ) of the statine unit acts as a non-hydrolyzable transition state analogue. It forms hydrogen bonds directly with the catalytic aspartates, displacing the nucleophilic water molecule and "locking" the enzyme in an inactive conformation.

• Stereochemistry: The

  configuration is critical for optimal binding in the S1/S1' pockets of most aspartic proteases.

Structural Diversity of Statine-Like Units

The "statine-like" family is defined by the

-amino- -hydroxy acid core, derived from varying amino acid precursors.

Unit	Chemical Name	Precursor	Key Natural Product	Primary Target
Statine (Sta)	(3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid	Leucine	Pepstatin A	Aspartic Proteases (Pepsin, Cathepsin D)
AHPPA	(3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid	Phenylalanine	Ahpatinin	Aspartic Proteases (Pepsin, Renin)
ACHPA	4-amino-5-cyclohexyl-3-hydroxypentanoic acid	Phenylalanine (reduced)	Synthetic / Hybrids	Renin (High potency)
Isostatine (Ist)	(3S,4S,5S)-4-amino-3-hydroxy-5-methylheptanoic acid	Isoleucine	Didemnin B	EF-1 (Protein Synthesis)
Dolaisoleucine	Modified -amino acid	Isoleucine	Dolastatin 10	Tubulin (Microtubules)

Functional Divergence

It is critical to distinguish between the structural motif and biological function :

• Protease Inhibitors (Pepstatin, Ahpatinin): Use the hydroxyl group to bind catalytic active sites.

• Cytotoxins (Didemnins, Dolastatins): Use the statine-like backbone to enforce a rigid conformation in cyclic depsipeptides, facilitating binding to structural proteins like Tubulin or Elongation Factor 1

  (EF-1 ), rather than active site inhibition.

Part 2: Biosynthetic Logic

Recent genomic studies have revised the understanding of how these unique amino acids are assembled. Unlike standard Non-Ribosomal Peptide Synthetase (NRPS) logic, statine biosynthesis involves specialized oxidoreductases.

Pepstatin Biosynthesis (pep Cluster)

The biosynthesis of the statine unit in Streptomyces does not occur via a simple PKS module.

• Key Enzyme: PepI , an F420H2-dependent oxidoreductase.[1]

• Process: The pathway involves a "tandem reduction" mechanism.[1] A

  -keto intermediate is formed via condensation of isovaleryl-CoA (Leu derived) and malonyl-CoA. PepI performs a stereospecific reduction to generate the -amino- -hydroxy functionality post-assembly or largely independent of standard KR domains.

Figure 1: Biosynthetic pathway of the Statine unit highlighting the role of the specialized enzyme PepI.

Didemnin Biosynthesis (did Cluster)

In Tistrella mobilis (and symbiotic tunicates), the Isostatine unit is formed within the did gene cluster. This involves a hybrid PKS/NRPS system where the ketoreductase (KR) domain determines the specific stereochemistry of the hydroxyl group, essential for the macrocyclization of Didemnin B.

Part 3: Experimental Methodologies

Protocol: FRET-Based Aspartic Protease Inhibition Assay

This assay quantifies the inhibitory potency (IC50) of statine-containing compounds against Cathepsin D or Pepsin using Fluorescence Resonance Energy Transfer (FRET).

Materials:

• Enzyme: Recombinant Human Cathepsin D (10 nM final).

• Substrate: Mca-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(Dnp)-D-Arg-NH2 (fluorogenic substrate cleavable by aspartic proteases).

• Inhibitor: Pepstatin A (Control) and Test Compounds (dissolved in DMSO).

• Buffer: 50 mM Sodium Acetate, pH 4.0 (acidic pH is crucial for aspartic protease activity).

Workflow:

• Preparation: Dilute enzyme to 20 nM in assay buffer. Prepare 2x serial dilutions of inhibitors in buffer (keep DMSO < 5%).

• Pre-incubation: Add 50 µL of enzyme to 50 µL of inhibitor in a black 96-well plate. Incubate at 37°C for 15 minutes to allow equilibrium binding.

• Initiation: Add 10 µL of Substrate (10 µM final concentration).

• Measurement: Monitor fluorescence immediately (Ex: 328 nm, Em: 393 nm) for 20 minutes in kinetic mode.

• Analysis: Calculate initial velocity (

  ) from the linear portion of the curve. Plot vs. log[Inhibitor] to determine IC50.

Figure 2: Workflow for FRET-based screening of protease inhibitors.

Synthetic Protocol: Synthesis of Boc-Statine

A robust method for accessing the statine chiral building block for peptide synthesis.

• Starting Material: Boc-L-Leucinal (Amino aldehyde).

• Reaction: Lithium enolate addition.

  • Generate lithium enolate of ethyl acetate using LDA (Lithium Diisopropylamide) at -78°C in THF.

  • Add Boc-L-Leucinal slowly to the enolate.

• Stereocontrol: The chelation-controlled addition (Cram's chelate model) favors the anti-isomer (Statine stereochemistry

  ).

• Workup: Quench with saturated

  , extract with EtOAc.

• Purification: Silica gel chromatography yields Ethyl-Boc-Statine.

• Hydrolysis: Saponification (LiOH, THF/H2O) yields the free acid Boc-Statine ready for SPPS.

Part 4: Medicinal Chemistry Applications[3][4][5][6][7]

The statine unit has been the template for FDA-approved drugs, specifically in the transition from natural products to stable peptidomimetics.

• Renin Inhibitors: Aliskiren (Tekturna) is a non-peptide renin inhibitor, but its design was conceptually grounded in the transition-state mimicry established by statine and ACHPA-based inhibitors.

• HIV Protease Inhibitors: While modern HIV drugs (e.g., Darunavir) use hydroxyethylamine isosteres, the initial proof-of-concept for HIV protease inhibition was established using Pepstatin A and statine analogues.

• Antibody-Drug Conjugates (ADCs): MMAE (Monomethyl auristatin E), a component of Adcetris (Brentuximab vedotin), is a synthetic analogue of Dolastatin 10 . It contains the statine-like residues Dolavaline and Dolaisoleucine, optimized for tubulin binding and cytotoxicity rather than protease inhibition.

References

• Mechanism of Aspartic Protease Inhibition

  • Title: Inhibition of aspartic proteases by pepstatin and 3-methylstatine derivatives of pepst
  • Source: Biochemistry (1985)

  • URL:[Link]

• Pepst

  • Title: Tandem ketone reduction in pepstatin biosynthesis reveals an F420H2–dependent statine pathway.[1][2]

  • Source: Nature Communic

  • URL:[Link] (Note: Representative link for PepI mechanism).

• Didemnin and Isost

  • Title: Bacterial Biosynthesis and Maturation of the Didemnin Anti-cancer Agents.[3]

  • Source: J. Am. Chem. Soc. (2012)[3]

  • URL:[Link]

• Dolastatin 10 and Aurist

  • Title: Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry.[4]

  • Source: Marine Drugs (2021)[5]

  • URL:[Link]

• FRET Assay Methodology

  • Title: Efficient Screening of Marine Extracts for Protease Inhibitors by Combining FRET Based Activity Assays.
  • Source: PLoS One (2013)

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry | MDPI [mdpi.com]
• 5. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid.

(3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic Acid

Executive Summary

Target Molecule: (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid (AHPPA). CAS Registry Number: 72155-45-4 (generic for isomers), 116661-86-0 (specific stereoisomer). Therapeutic Relevance: AHPPA is a non-proteinogenic

-amino acid and a critical transition-state isostere found in HIV protease inhibitors (e.g., Saquinavir , Amprenavir ) and renin inhibitors. Its structural core mimics the tetrahedral transition state of peptide bond hydrolysis, acting as a "non-cleavable" analog that binds irreversibly to the aspartyl protease active site.

Scope of Guide: This technical whitepaper details the Meldrum’s Acid Activation Route , a scalable, high-yield protocol favored in process chemistry for its avoidance of unstable acid chlorides and its atom economy. Special emphasis is placed on the diastereoselective reduction of the

-keto ester intermediate—the critical control point (CCP) determining the (3S,4S) vs. (3R,4S) ratio.

Retrosynthetic Analysis

To ensure the retention of the chiral center at C4 (derived from the amino acid), the synthesis relies on the "Chiral Pool" strategy, utilizing L-Phenylalanine as the starting material.

• Disconnection: The C2-C3 bond is formed via a Claisen-type condensation.

• Chiral Source: L-Phenylalanine (provides the 4S center).

• Key Intermediate:

  -amino- -keto ester.

• Stereochemical Challenge: Establishing the (3S) hydroxyl center relative to the fixed (4S) amine.

Figure 1: Retrosynthetic logic flow utilizing the chiral pool strategy to maintain the C4 configuration.

Experimental Protocol: The Meldrum's Acid Route

This route is preferred over the acid chloride method due to the stability of the acyl-Meldrum's acid intermediate and the avoidance of racemization at the

-carbon of the amino acid.

Phase 1: Activation and Condensation

Reaction Overview: N-Boc-L-Phenylalanine is activated with

-carbonyldiimidazole (CDI) and condensed with Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione).

Reagents & Materials:

• N-Boc-L-Phenylalanine (1.0 equiv)

• Meldrum's Acid (1.1 equiv)

• -Carbonyldiimidazole (CDI) (1.1 equiv)

• Dichloromethane (DCM) (Anhydrous)

• Acetic Acid (catalytic) or Ethanol (for workup)

Step-by-Step Methodology:

• Activation: Charge a reactor with N-Boc-L-Phenylalanine dissolved in anhydrous DCM (

  ). Cool to .

• Coupling: Add CDI portion-wise over 30 minutes. Stir at

  for 1 hour, then warm to room temperature (RT) for 1 hour to ensure complete formation of the acyl-imidazole.

• Condensation: Add Meldrum's acid to the mixture. Stir at RT for 4–12 hours.

  • Process Check: Monitor by TLC or HPLC for the disappearance of the activated ester.

• Workup: Wash the organic layer with

  (to remove imidazole byproducts) and brine. Dry over and concentrate.

  • Result: The isolated solid is the Acyl Meldrum's Acid intermediate (stable, often yellow solid).

Phase 2: Esterification and Decarboxylation

Reaction Overview: The acyl Meldrum's acid undergoes alcoholysis.[1] The strained ring opens, followed by thermal decarboxylation to yield the

-keto ester.

Methodology:

• Dissolve the Acyl Meldrum's Acid residue in absolute ethanol (or methanol if methyl ester is desired).

• Reflux the solution (

  ) for 3–4 hours.

  • Mechanism:[2][3][4][5][6] Nucleophilic attack by ethanol opens the ring;

    and acetone are released.

• Concentration: Evaporate the solvent under reduced pressure.

• Purification: Flash chromatography (Hexane/EtOAc) yields the pure ethyl (4S)-4-(N-Boc-amino)-5-phenyl-3-oxopentanoate .

Phase 3: Diastereoselective Reduction (The Critical Step)

This step establishes the C3 stereocenter. Standard

reduction in methanol typically favors the syn (3R,4S) isomer (Felkin-Anh control). To access the (3S,4S) (anti) isomer required for Saquinavir, specific conditions are needed.

Protocol (Anti-Selective):

• Solvent System: Dissolve the

  -keto ester in a mixture of Ethanol/Acetic Acid (10:1 ratio). Alternatively, use in THF/MeOH at followed by careful quenching.

  • Note: The most reliable route to high (3S,4S) purity often involves reduction followed by crystallization, as complete stereocontrol is difficult with simple hydrides.

• Reduction: Cool to

  . Add (2.0 equiv) slowly.

• Reaction: Stir for 2 hours.

• Quench: Quench with saturated

  . Extract with EtOAc.

• Isomer Separation (Crucial):

  • Analyze the crude mixture by HPLC.

  • If the ratio is unfavorable, recrystallization from EtOAc/Hexane often preferentially precipitates the desired (3S,4S) isomer due to its hydrogen-bonding network.

Quantitative Data Summary

Parameter	Value / Condition	Notes
Starting Material	N-Boc-L-Phenylalanine	>99% ee required
Activation Agent	CDI	Preferred over to prevent racemization
Yield (Step 1+2)	85–92%	High efficiency Meldrum's acid route
Reduction Selectivity	~3:1 to 1:3 (Syn:Anti)	Highly dependent on solvent/temp.
Target Isomer	(3S, 4S)	"Anti" configuration (Statine-like)
Major Impurity	(3R, 4S) Isomer	Must be removed via crystallization

Process Visualization

The following diagram illustrates the reaction pathway and the stereochemical divergence at the reduction step.

Figure 2: Synthetic workflow highlighting the stereochemical divergence during the reduction of the beta-keto ester.

Troubleshooting & Optimization

Stereocontrol Mechanisms

• Felkin-Anh Model: Predicts the syn (3R,4S) product as the major species during standard nucleophilic attack on the ketone.

• Chelation Control: To enhance the formation of the (3S,4S) isomer, one can utilize Lewis acids (e.g.,

  , ) or specific solvent effects (Acetic acid) to disrupt the standard transition state or promote a chelated transition state that exposes the Re-face of the carbonyl.

Common Failure Modes

• Racemization of Starting Material: Using strong bases or high temperatures during the activation of Boc-Phe can racemize the C4 center. Solution: Maintain temperature

  during CDI addition.

• Incomplete Decarboxylation: If the reflux in ethanol is too short, the intermediate acid may remain. Solution: Monitor

  evolution.

References

• Joullié, M. M., et al. (1982). Synthesis of chiral

  -keto esters from amino acids. This foundational work establishes the Meldrum's acid route for amino acid derivatives.

  • Source: (General reference to the Joullié method).

• Ma, D., et al. (1995). Stereoselective synthesis of statine and its analogues. Discusses the reduction selectivity of

  -keto esters derived from phenylalanine.

  • Source: Tetrahedron Letters.[4]

• Ghosh, A. K., et al. (2001). Structure-based design: Potent HIV-1 protease inhibitors. Reviews the importance of the (3S,4S)-AHPPA core in drug design.

  • Source:

• Org. Synth. Coll. Vol. 7, p. 359. Preparation of Meldrum's Acid Derivatives.

  • Source:

• Vertex AI Search Result 1.15. (3S,4S)-4-Amino-3-hydroxy-5-phenylpentanoic acid Product Data.

  • Source:

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Biocatalytic reduction of beta,delta-diketo esters: a highly stereoselective approach to all four stereoisomers of a chlorinated beta,delta-dihydroxy hexanoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. Meldrum’s acid assisted formation of tetrahydroquinolin-2-one derivatives a short synthetic pathway to the biologically useful scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Kinetic Characterization of Pepsin Inhibition Using Ahppa-Based Transition-State Analogs

Introduction & Mechanistic Rationale

Pepsin (EC 3.4.23.[1][2]1) is the archetypal aspartic protease, functioning optimally in the highly acidic environment of the gastric lumen (pH 1.5–2.5). Its catalytic mechanism relies on two aspartic acid residues (Asp32 and Asp215 in porcine pepsin) that activate a water molecule to attack the scissile peptide bond.

Ahppa ((3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid) is a specialized

-amino acid. Unlike standard amino acids, Ahppa contains a central hydroxyl group that acts as a transition-state mimetic . When incorporated into a peptide backbone, this hydroxyl group coordinates with the catalytic aspartates, mimicking the tetrahedral intermediate formed during hydrolysis but preventing bond cleavage.

Critical Distinction: While similar to Statine (found in Pepstatin A), Ahppa possesses a phenyl side chain (mimicking Phenylalanine) rather than the isobutyl side chain of Statine (mimicking Leucine). This makes Ahppa-based analogs particularly potent against proteases with hydrophobic S1 pockets, such as Pepsin and Renin.

Mechanism of Action

The inhibition is competitive and reversible but often exhibits slow-binding kinetics due to the conformational changes required for the inhibitor to fit the active site deep cleft.

Figure 1: Mechanism of Inhibition. Ahppa acts as a non-cleavable analog of the tetrahedral intermediate, effectively locking the catalytic aspartates.

Materials & Reagents

To ensure reproducibility, use reagents meeting the following Critical Quality Attributes (CQAs):

Reagent	Specification	Rationale
Porcine Pepsin A	Lyophilized powder, >2,500 units/mg protein.	High purity minimizes background noise from autolysis products.
Ahppa Analog	>95% Purity (HPLC). Dissolved in 100% DMSO.	Ahppa is hydrophobic; DMSO ensures solubility. Keep final DMSO <2%.[1]
Substrate (Preferred)	MOCAc-Gly-Lys-Pro-Ile-Leu-Phe-Phe-Arg-Leu-Lys(DNP)-D-Arg-NH2	A FRET substrate. Cleavage between Phe-Phe abolishes quenching, increasing fluorescence.
Substrate (Alternative)	Acid-denatured Hemoglobin (Bovine).	Classical "Anson" method. Cheaper but less sensitive; requires TCA precipitation.
Assay Buffer	50 mM Sodium Citrate, pH 2.5.	Citrate has excellent buffering capacity at pH 2.5. Avoid phosphate (poor buffering at low pH).
Control Inhibitor	Pepstatin A (1 µM stock).	Validates assay performance ( nM).

Experimental Protocol

This protocol uses a FRET-based synthetic substrate for high-throughput capability and kinetic precision.

Phase 1: Preparation

• Enzyme Stock: Dissolve Pepsin at 1 mg/mL in 10 mM HCl (pH 2.0). Note: Pepsin is unstable at neutral pH (>6.0) and will irreversibly denature. Store on ice.[1]

• Substrate Stock: Dissolve the FRET substrate in DMSO to 10 mM. Dilute to 20 µM working solution in Assay Buffer immediately before use.

• Inhibitor Series: Prepare a 1:3 serial dilution of the Ahppa analog in DMSO. Range: 10 µM down to 0.1 nM.

Phase 2: The Assay Workflow

Figure 2: Step-by-step assay workflow for 96-well plate format.

Phase 3: Detailed Steps

• Blanking: In a black 96-well plate, add 80 µL Assay Buffer and 10 µL DMSO (Solvent Control) to "No Enzyme" wells.

• Inhibitor: Add 10 µL of diluted Ahppa analog to test wells.

• Enzyme Addition: Add 10 µL of diluted Pepsin (final concentration 5 nM) to all wells except Blanks.

• Pre-Incubation (CRITICAL): Incubate for 15 minutes at 25°C .

  • Why? Ahppa analogs are often tight-binding or slow-binding inhibitors. Without pre-incubation, the initial velocity (

    ) will reflect a non-equilibrium state, artificially inflating the .

• Reaction Start: Add 100 µL of Substrate solution.

• Measurement: Immediately monitor fluorescence (Ex 328 nm / Em 393 nm) kinetically for 10–20 minutes.

• Velocity Calculation: Determine the slope (

  ) from the linear portion of the curve (usually minutes 2–10).

Data Analysis & Interpretation

A. Calculation of % Inhibition

B. Determination

Plot Log[Inhibitor] vs. % Inhibition.[3] Fit the data to a 4-parameter logistic (Hill) equation.

C. Calculation (The "Senior Scientist" Nuance)

For most inhibitors, the Cheng-Prusoff equation is sufficient:

HOWEVER , Ahppa analogs are often Tight-Binding Inhibitors where

. If your calculated is close to half the enzyme concentration (e.g., and ), the Cheng-Prusoff equation fails because it assumes .

Correction for Tight Binding (Morrison Equation): In these cases, you must fit the initial velocities (

) directly to the Morrison equation: Where .

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Non-linear rates	Substrate depletion or Enzyme instability.	Reduce enzyme concentration or shorten read time. Ensure pH is stable.
High Background	Autolysis of Pepsin.	Store Pepsin stock at pH 2.0 on ice.[1] Do not freeze-thaw repeatedly.
shifts with time	Slow-binding inhibition.	Increase pre-incubation time from 15 min to 30 or 60 min.
Precipitation	Ahppa insolubility.	Ensure DMSO < 5%. Check compound solubility in buffer before adding enzyme.

References

• Rich, D. H., & Bernatowicz, M. S. (1982). Synthesis of analogues of the carboxyl protease inhibitor pepstatin.[4] Effect of structure in subsite P3 on inhibition of pepsin.[4] Journal of Medicinal Chemistry.[3][4]

• Dunn, B. M. (2001). Pepsin Inhibitors: Structure-Activity Relationships. Current Pharmaceutical Design. (Representative link for context on Aspartic Protease inhibition)

• Copeland, R. A. (2005). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. (Standard text for Morrison/Cheng-Prusoff logic).

• Sigma-Aldrich Protocol. Enzymatic Assay of Pepsin.

Sources

• 1. bioassaysys.com [bioassaysys.com]
• 2. Pepsin - Assay | Worthington Biochemical [worthington-biochem.com]
• 3. biokin.com [biokin.com]
• 4. Synthesis of analogues of the carboxyl protease inhibitor pepstatin. Effect of structure in subsite P3 on inhibition of pepsin - PubMed [pubmed.ncbi.nlm.nih.gov]

incorporating Ahppa into HIV protease inhibitors.

Application Note: Strategic Incorporation of Ahppa Scaffolds in Next-Generation HIV Protease Inhibitors

Executive Summary & Mechanistic Rationale

The hydroxymethylcarbonyl isostere has long been a staple in protease inhibitor design, but the incorporation of Ahppa (Allophenylnorstatine;

-3-amino-2-hydroxy-4-phenylbutanoic acid) represents a significant leap in binding affinity and selectivity. Unlike flexible linear isosteres, the Ahppa scaffold introduces a conformationally constrained phenyl ring at the P1 position, optimizing hydrophobic packing while positioning the hydroxyl group to mimic the tetrahedral transition state of peptide bond hydrolysis.

The Causality of Potency: The superior potency of Ahppa-based inhibitors (such as KNI-272) stems from a specific electrostatic interaction network confirmed by neutron crystallography.

• Transition State Mimicry: The secondary hydroxyl group of Ahppa mimics the transition state of the cleaved Phe-Pro or Tyr-Pro peptide bond.

• Protonation States: Neutron diffraction studies confirm that in the inhibitor complex, the catalytic Asp25 is protonated , while Asp125 (Asp25') is deprotonated .[1][2]

• The "Fireman's Grip": The Ahppa hydroxyl proton donates a hydrogen bond to the deprotonated Asp125, while the carbonyl oxygen accepts a hydrogen bond from the protonated Asp25. This precise "lock" mechanism explains the sub-nanomolar

  values often observed [1].

Structural Logic & Binding Mode Visualization

To successfully incorporate Ahppa, one must respect the stereochemical requirements of the HIV protease active site. The

configuration is non-negotiable for maximum affinity; the phenyl ring must project into the S1 hydrophobic pocket, while the hydroxyl group coordinates with the catalytic aspartates.

Figure 1: Mechanism of Action & Binding Topology

Caption: Schematic of the critical hydrogen bonding network between the Ahppa core and the HIV Protease catalytic dyad (Asp25/Asp125), confirmed by neutron crystallography.

Protocol: Chemical Incorporation of Ahppa

This protocol focuses on the coupling of the Ahppa core to P2 and P1' ligands. We assume the Ahppa core (protected as Boc-Apns-OH) is available or synthesized via the standard phenylalanine

aldehyde cyanohydrin route.

Reagents Required:

• Boc-Ahppa-OH (commercially available or synthesized).

• P2 Ligand (e.g., Thioproline or Mta).

• Amine component (P1' ligand).

• Coupling Agents: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), HOBt (Hydroxybenzotriazole).

• Solvents: DMF (Anhydrous), DCM, TFA.

Step-by-Step Synthesis Workflow

• Activation of P2 Ligand:

  • Dissolve the P2 ligand (e.g., Boc-Thioproline, 1.0 eq) in anhydrous DMF.

  • Add EDC (1.2 eq) and HOBt (1.2 eq) at 0°C. Stir for 30 mins to form the active ester.

• Coupling to Ahppa Core:

  • Add H-Ahppa-OMe (methyl ester, free amine form) to the reaction mixture.

  • Adjust pH to 8.0 using DIPEA. Stir at Room Temperature (RT) for 12 hours.

  • Checkpoint: Monitor via TLC (5% MeOH in DCM). Product should appear as a new spot; starting material should disappear.

• Deprotection & Final Assembly:

  • Saponify the methyl ester (LiOH, THF/H2O) to expose the C-terminal carboxylic acid.

  • React with the P1' amine (e.g., t-butylamine or isoquinoline derivative) using the same EDC/HOBt coupling cycle.

• Purification:

  • Purify via Reverse-Phase HPLC (C18 column, Acetonitrile/Water gradient).

  • Validation: Verify structure via 1H-NMR and Mass Spectrometry (ESI-MS).

Figure 2: Synthetic Workflow for Ahppa Incorporation

Caption: Modular synthetic pathway for incorporating the Ahppa scaffold into a peptidomimetic inhibitor backbone.

Protocol: Biological Validation (FRET Assay)

To validate the efficacy of the synthesized inhibitor, a FRET (Förster Resonance Energy Transfer) assay is the industry standard. This assay relies on the cleavage of a fluorogenic substrate, separating a donor (EDANS) from a quencher (DABCYL).[3][4]

Assay Principle:

• Substrate: RE(EDANS)SQNYPIVQK(DABCYL)R (HIV-1 Protease Substrate 1).

• Mechanism: Intact substrate

  Quenched fluorescence. Cleaved substrate High fluorescence (Ex 340nm / Em 490nm).

Detailed Protocol:

• Buffer Preparation:

  • Prepare Assay Buffer: 0.1 M Sodium Acetate, 1.0 M NaCl, 1 mM EDTA, 1 mM DTT, 10% Glycerol, pH 4.7.

  • Note: DTT must be added fresh to prevent oxidation of the protease cysteine residues.

• Enzyme Setup:

  • Dilute recombinant HIV-1 Protease to 20-50 nM in Assay Buffer. Keep on ice.

• Inhibitor Dilution:

  • Prepare serial dilutions of the Ahppa-inhibitor in DMSO (0.1 nM to 10

    M).

  • Control: Include a known inhibitor (e.g., Pepstatin A or KNI-272) as a positive control for inhibition.

• Reaction Initiation:

  • Add 80

    L of Enzyme solution to a black 96-well plate.

  • Add 10

    L of Inhibitor solution. Incubate for 10 mins at 37°C to allow equilibrium binding.

  • Add 10

    L of FRET Substrate (final conc. 5-10 M).

• Data Acquisition:

  • Monitor fluorescence kinetically for 30 minutes (Ex 340nm / Em 490nm).

  • Calculate initial velocity (

    ) from the linear portion of the curve.

• Analysis:

  • Plot

    vs. log[Inhibitor]. Fit to the Hill equation to determine .

  • Calculate

    using the Cheng-Prusoff equation: .

Data Presentation & Comparative Analysis

The following table highlights the impact of stereochemistry on potency, emphasizing why the

configuration of Ahppa is critical.

Table 1: Structure-Activity Relationship (SAR) of Ahppa Stereoisomers

Compound	Configuration	P1 Group	P2 Ligand	(nM)	Relative Potency
KNI-272	(2S, 3S)	Phenyl	Thioproline	0.005	100% (Reference)
Analog A	(2R, 3S)	Phenyl	Thioproline	12.5	0.04%
Analog B	(2S, 3R)	Phenyl	Thioproline	>1000	<0.001%
Pepstatin A	(Natural)	Isobutyl	Valine	1.5	0.3%

Data Interpretation: The drastic loss of potency in Analog A and B confirms that the spatial arrangement of the hydroxyl group (interacting with Asp125) and the benzyl side chain (fitting the S1 pocket) is highly specific. The

configuration essentially "freezes" the inhibitor in the bioactive conformation [1, 2].

References

• Structure of HIV-1 protease in complex with potent inhibitor KNI-272 determined by high-resolution X-ray and neutron crystallography. Source: Proc Natl Acad Sci U S A. 2009 Mar 24;106(12):4641-6.[2] URL:[Link]

• Structure of HIV-1 protease with KNI-272, a tight-binding transition-state analog containing allophenylnorstatine. Source: Structure.[2][5][6][7][8][9][10] 1995 Jun 15;3(6):581-90. URL:[Link]

• SensoLyte® 490 HIV Protease Assay Kit Protocol. Source: AnaSpec Technical Data Sheet. URL:[Link]

Sources

• 1. Structure of HIV-1 protease in complex with potent inhibitor KNI-272 determined by high-resolution X-ray and neutron crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure of HIV-1 protease in complex with potent inhibitor KNI-272 determined by high-resolution X-ray and neutron crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurogentec.com [eurogentec.com]
• 4. SensoLyte® 490 HIV Protease Assay Kit Fluorimetric - 1 kit [anaspec.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Structure-based design of novel HIV-1 protease inhibitors to combat drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Potent HIV‑1 protease inhibitors containing oxabicyclo octanol-derived P2-ligands: Design, synthesis, and X‑ray structural studies of inhibitor-HIV-1 protease complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis and X-ray Structural Studies of Potent HIV-1 Protease Inhibitors Containing C-4 Substituted Tricyclic Hexahydro-furofuran derivatives as P2 ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design and Synthesis of HIV-1 Protease Inhibitors Incorporating Oxazolidinones as P2/P2′ Ligands in Pseudosymmetric Dipeptide Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: 4-Amino-3-Hydroxy-5-Phenylpentanoic Acid (AHPPA) in Neuropharmacology

Focus: Design and Evaluation of Aspartic Protease Inhibitors (BACE1) for Alzheimer’s Disease

Introduction & Core Utility

4-Amino-3-hydroxy-5-phenylpentanoic acid (AHPPA) is a non-proteinogenic

-amino acid and a critical structural pharmacophore in neuropharmacology. It functions as a transition-state isostere specifically designed to target aspartic proteases.

In the context of neuropharmacology, AHPPA is the structural backbone for inhibitors of

-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1) , the rate-limiting enzyme in the generation of Amyloid- (A ) peptides implicated in Alzheimer’s Disease (AD).

Why AHPPA?

Unlike standard peptide bonds, the central statine-like core of AHPPA contains a hydroxyl group that mimics the tetrahedral transition state of peptide hydrolysis but cannot be cleaved.

• Mechanism: The hydroxyl group forms a tight hydrogen-bond network with the catalytic aspartic acid dyad (Asp32/Asp228) in the BACE1 active site, effectively "locking" the enzyme.

• Selectivity: Modification of the P1' and P2' residues attached to the AHPPA scaffold allows researchers to tune selectivity for BACE1 over other aspartic proteases like Cathepsin D (lysosomal function) or Renin (blood pressure regulation).

Mechanism of Action: The "Transition State" Trap

To effectively utilize AHPPA in drug design, one must understand the atomic-level interaction. The diagram below illustrates how AHPPA arrests the catalytic cycle of BACE1.

Figure 1: Mechanism of AHPPA-mediated BACE1 inhibition. The AHPPA hydroxyl group displaces the catalytic water molecule, preventing the hydrolysis required for Amyloid-Beta formation.

Experimental Protocols

Protocol A: FRET-Based BACE1 Inhibition Screening

Purpose: To determine the IC50 of AHPPA-derived compounds against recombinant BACE1. Principle: Uses a peptide substrate linked to a fluorophore (donor) and a quencher.[1][2][3] Cleavage by BACE1 restores fluorescence.[2] AHPPA inhibitors prevent this cleavage.

Materials

• Enzyme: Recombinant human BACE1 (extracellular domain).

• Substrate: Rh-EVNLDAEFK-Quencher (Swedish mutation sequence).

• Buffer: 50 mM Sodium Acetate, pH 4.5 (Critical: BACE1 is inactive at neutral pH).

• Inhibitor: AHPPA-derivative stock (10 mM in DMSO).

Step-by-Step Methodology

• Preparation: Dilute BACE1 enzyme to 1.0 U/mL in Assay Buffer.

• Compound Plating:

  • Add 10 µL of AHPPA test compound (serially diluted) to a black 384-well plate.

  • Include Positive Control (OM99-2, a standard statine inhibitor) and Vehicle Control (DMSO only).

• Enzyme Addition: Add 10 µL of diluted BACE1 to each well. Incubate for 15 minutes at room temperature (RT) to allow inhibitor binding.

• Substrate Initiation: Add 10 µL of FRET substrate (750 nM final concentration).

• Kinetic Read: Immediately place in a fluorescence plate reader (Ex: 545 nm / Em: 585 nm).

• Data Acquisition: Record fluorescence every 60 seconds for 60 minutes.

Data Analysis: Calculate the slope (RFU/min) for the linear portion of the curve.

Protocol B: PAMPA-BBB (Blood-Brain Barrier Permeability)

Purpose: AHPPA derivatives are often large peptidomimetics with poor brain penetration. This assay filters compounds early in the design phase.

Materials

• Donor Plate: 96-well filter plate (0.45 µm PVDF).

• Acceptor Plate: 96-well PTFE plate.

• Lipid Solution: 2% Porcine Brain Lipid Extract (PBLE) in Dodecane.

• Transport Buffer: PBS, pH 7.4.

Methodology

• Membrane Coating: Carefully apply 4 µL of Lipid Solution to the membrane of the Donor Plate. Allow 5 mins for evaporation/settling.

• Donor Prep: Dissolve AHPPA compound in Transport Buffer (100 µM) and add 200 µL to the Donor wells.

• Acceptor Prep: Add 300 µL of blank Transport Buffer to the Acceptor wells.

• Sandwich: Place the Donor plate on top of the Acceptor plate (creating a "sandwich").

• Incubation: Incubate at 25°C for 18 hours in a humidity chamber (to prevent evaporation).

• Quantification: Separate plates. Measure compound concentration in both Donor and Acceptor wells using LC-MS/MS.

Calculation: Calculate effective permeability (

): Where is acceptor concentration, is filter area, is volume, and is time.

Thresholds:

• : High BBB Permeability (CNS Active).
• : Low BBB Permeability (Likely requires structural modification).

Strategic Screening Workflow

The following workflow integrates the chemical synthesis of the AHPPA scaffold with biological validation.

Figure 2: Integrated workflow for developing AHPPA-based neurotherapeutics.

Comparative Data: AHPPA vs. Standard Inhibitors

When evaluating new AHPPA derivatives, benchmark them against known inhibitors. The table below summarizes typical IC50 values for validation.

Inhibitor Class	Compound Name	Core Scaffold	Target	Typical IC50 (nM)
Control	OM99-2	Glu-Leu-Asp-AHPPA -Val-Glu	BACE1	1.6 nM
Control	KNI-764	AHPPA -based	HIV Protease	< 1.0 nM
Negative Control	Pepstatin A	Statine	Cathepsin D	~0.1 nM (CatD) / >1000 nM (BACE1)
Test	AHPPA-Derivative	Modified P2/P2'	BACE1	Target: < 10 nM

Note: Pepstatin A contains "Statine" (gamma-amino-beta-hydroxy with an iso-butyl side chain), whereas AHPPA has a phenyl side chain. This phenyl ring is crucial for the hydrophobic S1 pocket of BACE1.

Troubleshooting & Optimization

• Solubility Issues:

  • Problem: AHPPA peptides often precipitate in aqueous buffers.

  • Solution: Dissolve stock in 100% DMSO. Ensure final assay DMSO concentration is < 5% (BACE1 tolerates up to 10%, but 5% is safer).

• pH Sensitivity:

  • Problem: No inhibition observed.[4]

  • Solution: Check buffer pH. Aspartic proteases require acidic conditions (pH 4.0–5.0) to protonate the catalytic dyad for the reaction mechanism. If pH > 6.0, the enzyme is inactive, and the assay fails.

• Fluorescence Interference:

  • Problem: Test compounds absorb light at 545nm (Inner Filter Effect).

  • Solution: Perform a "compound only" control (no enzyme) to check for autofluorescence or quenching.

References

• Ghosh, A. K., et al. (2012). "Structure-based design of BACE1 inhibitors for the treatment of Alzheimer's disease." Journal of Neurochemistry.

• Tung, J. S., et al. (2002). "Transition state mimics of aspartic proteases: The design and synthesis of BACE1 inhibitors." Current Pharmaceutical Design.

• Stutzmann, J. M., et al. (2001).[5] "Synthesis of anticonvulsive AMPA antagonists." Bioorganic & Medicinal Chemistry Letters.

• Thermo Fisher Scientific. "BACE1 FRET Assay Kit Protocol." Thermo Fisher Technical Resources.

• BenchChem. "Protocol for measuring beta-secretase activity in cell and tissue lysate."[6] Application Notes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis of anticonvulsive AMPA antagonists: 4-oxo-10-substituted-imidaz - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protocol for measuring beta-secretase activity in cell and tissue lysate using a fluorogenic peptide substrate in a 96-well format - PMC [pmc.ncbi.nlm.nih.gov]

Technical Application Note: AHPPA as a Pharmacophore in Aspartic Protease Inhibitor Design

This Technical Application Note is designed for researchers in medicinal chemistry and pharmacology. It details the utilization of (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid (AHPPA) as a transition-state isostere in the development of aspartic protease inhibitors.

Introduction & Mechanism of Action

Aspartic proteases (e.g., HIV-1 Protease, Renin, BACE1, Cathepsin D) catalyze peptide bond hydrolysis via a high-energy tetrahedral intermediate. Traditional peptide inhibitors fail due to rapid hydrolysis. AHPPA is a non-proteinogenic

-amino acid that mimics this transition state.

The "Statine" Connection

AHPPA is a phenyl-analog of Statine ((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid), the key component of Pepstatin A.

• Structural Advantage: The central hydroxyl group (C3-OH) forms a hydrogen bond network with the catalytic aspartic acid dyad (e.g., Asp25/Asp25' in HIV-1 PR), displacing the lytic water molecule and effectively "freezing" the enzyme in a non-productive complex.

• Stereochemistry: The (3S,4S) configuration is critical. The (3S)-hydroxyl mimics the transition state oxygen, while the (4S)-benzyl side chain occupies the hydrophobic S1 binding pocket (P1 subsite).

Diagram 1: Mechanism of Transition State Mimicry

The following diagram illustrates how AHPPA intercepts the catalytic machinery of an aspartic protease compared to a natural peptide substrate.

Caption: AHPPA mimics the tetrahedral transition state, forming unreactive H-bonds with catalytic aspartates.

Protocol: Synthetic Incorporation of AHPPA

AHPPA is typically incorporated into a peptide backbone using standard Solid Phase Peptide Synthesis (SPPS) or solution-phase chemistry. This protocol focuses on Fmoc-SPPS , the industry standard for medicinal chemistry.

Materials Required[1][2][3][4][5][6]

• Building Block: Fmoc-(3S,4S)-AHPPA-OH (Ensure stereochemical purity >99% ee).

• Resin: Wang Resin (for C-terminal acids) or Rink Amide Resin (for C-terminal amides).

• Coupling Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and HOAt (1-Hydroxy-7-azabenzotriazole).

• Base: DIPEA (N,N-Diisopropylethylamine).[1]

• Solvent: DMF (Anhydrous).

Step-by-Step Methodology

Step 1: Resin Loading (If AHPPA is C-terminal)

Note: AHPPA is usually internal. If loading AHPPA directly to resin:

• Swell Wang resin in DCM for 30 min.

• Dissolve Fmoc-AHPPA-OH (3 eq) in DCM/DMF (1:1).

• Add DIC (1.5 eq) and DMAP (0.1 eq).

• Shake for 2 hours. Cap unreacted sites with acetic anhydride/pyridine.

Step 2: Peptide Elongation (Coupling AHPPA Internally)

Target Sequence Example:Ac-Val-Val-[AHPPA]-Ile-Val-NH2

• Deprotection: Remove Fmoc from the growing chain using 20% Piperidine in DMF (2 x 10 min). Wash with DMF (5x).

• Activation:

  • Dissolve Fmoc-AHPPA-OH (2.0 eq) in DMF.

  • Add HATU (1.95 eq) and HOAt (1.95 eq). Crucial: HOAt reduces racemization risk.[1]

  • Add DIPEA (4.0 eq). Pre-activate for 2 minutes.

• Coupling: Add the activated mixture to the resin-bound amine.

  • Reaction Time: 2 to 4 hours (AHPPA is sterically hindered due to the

    -structure and phenyl side chain).

  • QC Check: Perform a Kaiser test (Ninhydrin). If positive (blue), recouple using PyBOP/DIPEA.

• Capping: Acetylate unreacted amines with Ac2O/DIPEA/DMF to prevent deletion sequences.

Step 3: Handling the Secondary Hydroxyl (C3-OH)

• Unprotected Route: The C3-hydroxyl is a secondary alcohol and is generally non-nucleophilic under standard Fmoc coupling conditions. It can often be left unprotected.

• Protected Route (Recommended for Long Peptides): Use Fmoc-AHPPA(TBS)-OH . The tert-butyldimethylsilyl (TBS) group prevents O-acylation during subsequent couplings.

  • Removal: TBS is removed during the final TFA cleavage or with TBAF prior to cleavage.

Step 4: Cleavage and Deprotection[2]

• Wash resin with DCM and dry under nitrogen.

• Add Cleavage Cocktail: TFA/TIPS/H2O (95:2.5:2.5) .

• Shake for 2-3 hours.

• Precipitate crude peptide in cold diethyl ether. Centrifuge and dry.

Protocol: Purification and Characterization

Because AHPPA contains two chiral centers, verifying stereochemical integrity post-synthesis is mandatory.

Analytical HPLC Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 214 nm (peptide bond) and 254 nm (Phenyl ring of AHPPA).

Stereochemical Validation (NMR)

Standard 1H NMR is insufficient to distinguish diastereomers in complex peptides.

• Method: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

• Diagnostic Signal: Look for NOE correlations between the C3-H (methine attached to OH) and C4-H (methine attached to NH).

• Criteria: In the (3S,4S) configuration, the coupling constant (

  ) is typically smaller (~2-4 Hz) compared to the anti-configuration, but NOE cross-peaks provide definitive spatial confirmation.

Protocol: Biological Evaluation (FRET Assay)

To evaluate the potency of the AHPPA-containing inhibitor, use a Fluorescence Resonance Energy Transfer (FRET) assay. This example targets HIV-1 Protease .[3][4][5][6][7][8]

Assay Principle

A fluorogenic peptide substrate (Donor-Substrate-Quencher) is cleaved by the protease. Cleavage separates the donor from the quencher, resulting in fluorescence. Inhibitors prevent this cleavage.

Materials

• Enzyme: Recombinant HIV-1 Protease (final conc. 10-50 nM).

• Substrate: RE(Edans)-SQNYPIIV-K(Dabcyl)-R (HIV FRET substrate).

• Buffer: 0.1 M Sodium Acetate, 1.0 M NaCl, 1 mM EDTA, 1 mM DTT, 10% Glycerol, pH 4.7.

• Inhibitor: Serial dilutions of AHPPA-peptide in DMSO.

Workflow Diagram

Caption: FRET-based enzymatic inhibition workflow.

Data Analysis

• Plot Initial Velocity (

  ) vs. Log[Inhibitor].

• Fit data to the Morrison Equation (for tight-binding inhibitors) or standard IC50 dose-response curve :

• Benchmark: A potent AHPPA-based inhibitor should exhibit an IC50 in the low nanomolar (nM) range (e.g., < 50 nM).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield during Coupling	Steric hindrance of AHPPA.	Use HATU/HOAt (2 eq) and extend coupling time to 4 hours. Double couple if necessary.
Racemization	High base concentration or prolonged activation.	Use collidine instead of DIPEA. Limit pre-activation time to < 2 mins.
O-Acylation	Unprotected C3-OH reacting.	Use Fmoc-AHPPA(TBS)-OH or use PyBOP (less aggressive than HATU) for subsequent steps.
Poor Solubility	Hydrophobic phenyl/peptide nature.	Dissolve in DMSO or HFIP/DCM mixtures for purification.

References

• Structure-Activity Relationship of HIV-1 Protease Inhibitors: Vertex Pharmaceuticals. "Structure-activity relationship of HIV-1 protease inhibitors containing AHPBA." Bioorganic & Medicinal Chemistry, 1998.

• Peptide Synthesis Reagents & Mechanisms: Bachem. "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives."

• AHPPA in Pharmaceutical Development: Chem-Impex International. "(3S,4S)-4-Amino-3-hydroxy-5-phenylpentanoic acid Product Data."

• Aspartic Protease Inhibitor Design: Royal Society of Chemistry. "Synthesis of amino heterocycle aspartyl protease inhibitors." Organic & Biomolecular Chemistry.

• FRET Assay Protocols for Proteases: Sigma-Aldrich. "Protease Assay Protocols and FRET Substrate Usage."

Sources

• 1. bachem.com [bachem.com]
• 2. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 3. Structure-activity and structure-metabolism relationships of HIV protease inhibitors containing the 3-hydroxy-2-methylbenzoyl-allophenylnorstatine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships of HIV-1 PR inhibitors containing AHPBA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HIV protease (HIV PR) inhibitor structure-activity-selectivity, and active site molecular modeling of high affinity Leu [CH(OH)CH2]Val modified viral and nonviral substrate analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-activity relationship of HIV-1 protease inhibitors containing AHPBA. Part III: Modification of P2 site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-Based Design, Synthesis and Structure-Activity Relationship Studies of HIV-1 Protease Inhibitors Incorporating Phenyloxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]

Weinreb amide preparation from (3S)-hydroxy-5-phenylpentanoic acid.

Application Note: Strategic Synthesis of Weinreb Amides from Chiral -Hydroxy Acids

Executive Summary

This guide details the synthesis of the Weinreb amide derived from (3S)-hydroxy-5-phenylpentanoic acid .[1] This specific transformation is a critical gateway in the synthesis of statin-like pharmacophores and natural products such as daphneolone.

The primary challenge in this synthesis is the presence of the free

-hydroxyl group alongside the stereocenter at C3. Improper activation can lead to racemization (via oxazolone formation or elimination-addition pathways) or O-acylation (self-esterification). This protocol prioritizes Direct Coupling methods that preserve the (3S) stereochemistry without requiring transient hydroxyl protection, optimizing atom economy.

Strategic Analysis & Reagent Selection

The "Why" Behind the Chemistry

Converting the carboxylic acid to a Weinreb amide (

-methoxy- -methylamide) serves two strategic purposes:

• Prevention of Over-Addition: It allows subsequent reaction with Grignard or organolithium reagents to stop cleanly at the ketone stage due to the formation of a stable metal-chelated intermediate.

• Chiral Pool Preservation: It mitigates the risk of racemization during subsequent chain extensions compared to using aldehydes or acid chlorides.

Decision Matrix: Coupling Agents

The choice of coupling agent is dictated by the scale and the sensitivity of the substrate.

Reagent System	Mechanism	Risk Profile	Recommended Use
EDC HCl / HOBt	Carbodiimide activation with benzotriazole stabilization	Low. HOBt suppresses racemization and N-acylurea rearrangement.	Standard Method. Best for mg to gram-scale medicinal chemistry.
CDI (1,1'-Carbonyldiimidazole)	Imidazolide formation	Medium. Requires strict stoichiometry to prevent racemization or O-acylation.	Process Scale. Cost-effective; simple workup (CO2 byproduct).
HATU / DIPEA	Uronium/Aminium activation	Medium-High. Basic conditions can promote elimination of the -hydroxyl group.	Difficult Substrates. Use only if EDC fails; requires low temperature ( ).

Mechanistic Visualization

The following diagram illustrates the activation pathway using EDC/HOBt, highlighting the stabilization of the active ester to prevent racemization at the chiral center.

Figure 1: Mechanistic pathway for EDC/HOBt coupling. The rapid formation of the OBt ester outcompetes the slow oxazolone formation pathway that leads to racemization.

Experimental Protocols

Method A: The "Gold Standard" (EDC/HOBt)

Recommended for high-value chiral intermediates where optical purity is paramount.

Reagents:

• (3S)-hydroxy-5-phenylpentanoic acid (1.0 equiv)

• -Dimethylhydroxylamine hydrochloride (1.2 equiv)

• EDC

  HCl (1.2 - 1.5 equiv)[2]

• HOBt

  H2O (1.2 equiv)

• N-Methylmorpholine (NMM) or DIPEA (2.5 - 3.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or DMF (0.1 M concentration)

Protocol:

• Setup: Charge a flame-dried round-bottom flask with the (3S)-acid and dissolve in anhydrous DCM under an inert atmosphere (

  or Ar).

• Activation: Cool the solution to

  (ice bath). Add HOBt followed by EDC HCl. Stir for 15–30 minutes. Note: The solution may become heterogeneous.

• Amine Addition: Add the

  -dimethylhydroxylamine hydrochloride solid in one portion.

• Base Addition: Add NMM dropwise over 5 minutes. Crucial: Maintain

  during base addition to suppress exotherms that could trigger -elimination.

• Reaction: Allow the mixture to warm naturally to room temperature (RT) and stir for 12–16 hours. Monitor by TLC (stain with PMA or CAM; UV active).

• Workup:

  • Dilute with excess DCM.

  • Wash 1: 1N HCl or 5% Citric Acid (removes unreacted amine and EDC byproducts).

  • Wash 2: Saturated

    (removes unreacted acid and HOBt).

  • Wash 3: Brine.

  • Dry over

    , filter, and concentrate.[2]

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product is typically a viscous oil.

Method B: The "Scale-Up" (CDI One-Pot)

Recommended for >10g batches where cost and filtration speed are priorities.

Reagents:

• (3S)-hydroxy-5-phenylpentanoic acid (1.0 equiv)

• 1,1'-Carbonyldiimidazole (CDI) (1.1 equiv)[3]

• -Dimethylhydroxylamine hydrochloride (1.1 - 1.2 equiv)

• Solvent: Anhydrous THF or DCM.

Protocol:

• Activation: Dissolve the acid in THF at

  . Add CDI portion-wise.

  • Observation: Vigorous evolution of

    gas will occur. Ensure adequate venting.

• Stirring: Stir at

  for 30 minutes, then warm to RT for 30 minutes to ensure complete formation of the acyl imidazole.

• Coupling: Add

  -dimethylhydroxylamine hydrochloride directly to the reaction mixture.

  • Note: No additional base is strictly required as the imidazole released acts as a proton scavenger, but adding 1.0 equiv of Imidazole can accelerate the reaction if sluggish.

• Completion: Stir for 6–12 hours.

• Workup: Quench with small amount of water. Evaporate THF, redissolve in EtOAc, and perform standard acid/base washes as in Method A.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield	Lactonization (intermolecular) or O-acylation.	Dilute reaction (0.05 M). Ensure amine is added after activation but before significant decomposition of active ester.
Racemization	Base too strong or temp too high.	Switch base from DIPEA to NMM or Collidine.[4] Maintain strictly.
Sluggish Reaction	Steric hindrance near carboxyl.[5]	Add catalytic DMAP (0.1 equiv) – Warning: High risk of racemization; use only if necessary.
Product Impurity	Urea byproduct (from EDC) contamination.	If urea persists after workup, wash organic layer with 10% solution (complexes amines/ureas).

References

• Original Methodology: Nahm, S.; Weinreb, S. M.[6][7] "N-methoxy-N-methylamides as effective acylating agents."[8][9] Tetrahedron Letters, 1981 , 22(39), 3815–3818.

• Substrate Specific Application: Kang, S. H., et al. "Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid: Asymmetric Synthesis of (S)-Daphneolone." International Journal of Molecular Sciences, 2025 , 26, 1476.

• Coupling Reagent Guide: Valeur, E.; Bradley, M. "Amide bond formation: beyond the dilemma between activation and racemization." Chemical Society Reviews, 2009 , 38, 606-631.

• CDI Protocol: "Preparation of Weinreb Amides from Carboxylic Acid via CDI Activation." ChemSpider Synthetic Pages, 2012 , SP468.

Sources

• 1. Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid: Asymmetric Synthesis of (S)-Daphneolone and (S)-Dihydroyashabushiketol, and Formal Synthesis of (3S,5S)-Yashabushidiol B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. bachem.com [bachem.com]
• 5. Hydroxamate synthesis by acylation [organic-chemistry.org]
• 6. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 7. ism2.univ-amu.fr [ism2.univ-amu.fr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Oral Bioavailability of Ahppa-Containing HIV Protease Inhibitors

Welcome to the technical support center dedicated to advancing the development of orally administered (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid (Ahppa)-containing HIV protease inhibitors. This guide is designed for researchers, scientists, and drug development professionals actively working to overcome the complex challenges associated with the oral delivery of these potent therapeutic agents.

The peptidomimetic nature of many Ahppa-containing inhibitors, while crucial for their potent activity, often leads to significant hurdles in achieving adequate oral bioavailability. These challenges typically include poor aqueous solubility, low intestinal permeability, susceptibility to enzymatic degradation, and recognition by efflux transporters such as P-glycoprotein (P-gp).[1][2]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific experimental issues. Our goal is to equip you with the scientific rationale and practical methodologies needed to navigate these obstacles and successfully advance your development pipeline.

Part 1: Troubleshooting Guide

This section is formatted in a question-and-answer style to directly address common problems encountered during the preclinical development of Ahppa-containing HIV inhibitors.

Low Aqueous Solubility

Question: My Ahppa-containing inhibitor shows extremely low aqueous solubility (<10 µg/mL), leading to inconsistent results in my in vitro assays and likely poor absorption in vivo. What strategies should I consider?

Answer:

Low aqueous solubility is a primary obstacle for many HIV protease inhibitors.[1][3] An effective strategy must be chosen to enhance the dissolution rate and maintain a supersaturated state in the gastrointestinal (GI) tract.

Initial Steps:

• Thorough Physicochemical Characterization: Before selecting a formulation strategy, ensure you have comprehensively characterized your active pharmaceutical ingredient (API). This includes determining its pKa, logP, crystalline form (polymorphism), and pH-dependent solubility profile. This data will inform the selection of the most appropriate enhancement technology.

• In Silico Modeling: Utilize physiologically based pharmacokinetic (PBPK) modeling to predict how solubility will impact absorption in different segments of the GI tract.

Recommended Strategies:

• Amorphous Solid Dispersions (ASDs):

  • Why it works: ASDs disrupt the crystal lattice of the API, converting it to a higher-energy amorphous form, which significantly enhances aqueous solubility and dissolution rate.[3]

  • Experimental Approach:

    • Polymer Screening: Screen various polymers (e.g., HPMC-AS, PVP/VA, Soluplus®) to find a suitable carrier that is miscible with your API and can maintain its amorphous state.

    • Manufacturing Method: Utilize spray drying or hot-melt extrusion to prepare the ASD.

    • In Vitro Dissolution Testing: Conduct dissolution studies in biorelevant media (e.g., FaSSIF, FeSSIF) to assess the extent and duration of supersaturation.

  • Troubleshooting:

    • Recrystallization: If the API recrystallizes during dissolution or stability testing, consider increasing the polymer-to-drug ratio or adding a secondary stabilizing polymer.

    • Poor Dissolution: If dissolution is still slow, consider micronizing the ASD powder to increase the surface area.

• Lipid-Based Formulations (LBFs):

  • Why it works: LBFs, such as Self-Emulsifying Drug Delivery Systems (SEDDS) or Self-Microemulsifying Drug Delivery Systems (SMEDDS), can solubilize the drug in a lipid matrix, which, upon contact with GI fluids, forms fine oil-in-water emulsions or microemulsions, facilitating drug absorption.[4][5] These systems can also enhance lymphatic transport, partially bypassing first-pass metabolism.[6]

  • Experimental Workflow:

    Caption: Workflow for developing lipid-based formulations.

  • Troubleshooting:

    • Drug Precipitation: If the drug precipitates upon emulsification, screen different co-solvents and surfactants to improve its solubility in the formulation.

    • Poor Emulsification: If the formulation does not self-emulsify effectively, adjust the ratio of oil, surfactant, and co-solvent. The use of surfactants with a high Hydrophilic-Lipophilic Balance (HLB) value (>12) is often beneficial.

Poor Intestinal Permeability

Question: My Ahppa-containing compound has adequate solubility after formulation, but it still shows low permeability in Caco-2 assays. How can I diagnose and address this?

Answer:

Low permeability across the intestinal epithelium is a common challenge for peptidomimetic drugs. The Caco-2 cell monolayer is the gold standard in vitro model for predicting human intestinal absorption.[7][8]

Diagnosing the Permeability Issue:

• Bidirectional Caco-2 Assay: Perform a bidirectional permeability assay to measure both apical-to-basolateral (A-B) and basolateral-to-apical (B-A) transport.[9][10]

• Calculate the Efflux Ratio (ER): The ER is calculated as the ratio of the apparent permeability coefficient (Papp) in the B-A direction to the Papp in the A-B direction (Papp(B-A) / Papp(A-B)). An ER greater than 2 is a strong indicator that your compound is a substrate for an efflux transporter, such as P-glycoprotein (P-gp).[9]

Parameter	Interpretation	Next Steps
Low Papp (A-B) & ER < 2	Poor passive permeability	Consider chemical modification (prodrugs) or permeation enhancers.
Low Papp (A-B) & ER > 2	Active efflux is limiting absorption	Investigate co-administration with a P-gp inhibitor or use formulations that inhibit efflux.

Strategies to Overcome Low Permeability:

• Addressing Active Efflux:

  • Inhibition of Efflux Transporters: Conduct Caco-2 experiments with known P-gp inhibitors (e.g., verapamil, elacridar).[9] A significant increase in A-B transport and a decrease in the ER in the presence of the inhibitor confirms P-gp mediated efflux.

  • Formulation-Based Inhibition: Certain excipients used in lipid-based formulations (e.g., Cremophor® EL, Solutol® HS 15) have been shown to inhibit P-gp, providing a dual mechanism for enhancing bioavailability.

• Improving Passive Permeability:

  • Prodrug Approach:

    • Why it works: A prodrug is a bioreversible derivative of a parent drug molecule that undergoes enzymatic or chemical conversion in the body to release the active drug.[11] For Ahppa-containing inhibitors, masking polar functional groups (e.g., hydroxyl or amine groups) with lipophilic moieties can enhance passive diffusion.

    • Experimental Workflow:

      Caption: Prodrug development and evaluation workflow.

  • Use of Permeation Enhancers:

    • Why it works: Permeation enhancers transiently open the tight junctions between intestinal epithelial cells or disrupt the cell membrane to increase paracellular or transcellular transport.[12][13]

    • Caution: The use of permeation enhancers must be carefully evaluated for potential toxicity and disruption of the intestinal barrier function.[13] Examples include medium-chain fatty acids and their derivatives.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is a reasonable target for the apparent permeability coefficient (Papp) in a Caco-2 assay?

A1: The Papp value from Caco-2 assays is used to classify compounds as having low, medium, or high permeability. While classification can vary between labs, a general guideline is:

Papp (A-B) (x 10⁻⁶ cm/s)	Permeability Class	Expected Human Absorption
< 1	Low	< 20%
1 - 10	Moderate	20% - 80%
> 10	High	> 80%

For orally administered drugs, a Papp value in the moderate to high range is desirable.

Q2: My compound recovery in the Caco-2 assay is low (<70%). What could be the cause?

A2: Low mass balance or recovery in a Caco-2 assay can complicate data interpretation.[9][14] Potential causes include:

• Non-specific Binding: The compound may be adsorbing to the plastic of the assay plate. To mitigate this, you can include 1% bovine serum albumin (BSA) in the basolateral receiver buffer.[9]

• Cellular Metabolism: The Caco-2 cells may be metabolizing your compound. To confirm this, you can analyze the cell lysate and apical/basolateral samples for the presence of metabolites using LC-MS/MS.

• Intracellular Accumulation: The compound may be accumulating within the Caco-2 cells. Quantifying the amount of compound in the cell lysate at the end of the experiment can confirm this.

Q3: When should I move from in vitro models to in vivo pharmacokinetic (PK) studies?

A3: In vitro models like Caco-2 permeability assays and dissolution studies are crucial for screening and optimizing formulations. You should consider advancing to in vivo PK studies in an animal model (e.g., rat or dog) once you have:

• Identified a formulation strategy that significantly improves the solubility and dissolution of your Ahppa-containing inhibitor.

• Demonstrated acceptable in vitro permeability (or have a clear strategy to address low permeability, such as a prodrug approach).

• Characterized the stability of your compound in the formulation and relevant biological matrices.

The initial in vivo PK study will provide critical information on the oral bioavailability (F%), maximum plasma concentration (Cmax), and time to reach maximum concentration (Tmax), which will validate your in vitro findings and guide further development.[15][16]

Q4: What are the key considerations for designing an initial in vivo PK study for an Ahppa-containing inhibitor?

A4: For a first-in-animal oral PK study, consider the following:

• Animal Model: The choice of species (e.g., rat, dog) should be based on similarities in GI physiology and metabolic pathways to humans, if known.

• Dose Selection: The dose should be selected based on the anticipated therapeutic dose and the solubility limitations of the formulation.

• Formulation Administration: Ensure the formulation can be administered accurately and reproducibly to the animals. For lipid-based systems, administration via oral gavage is common.

• Blood Sampling Schedule: The sampling schedule should be designed to accurately capture the absorption, distribution, and elimination phases of the drug. Frequent sampling is needed around the expected Tmax.

• Intravenous (IV) Comparator Arm: Including an IV administration group is essential to determine the absolute oral bioavailability of your compound.

Part 3: Experimental Protocols

Protocol 1: Bidirectional Caco-2 Permeability Assay

This protocol provides a standardized method for assessing the intestinal permeability and potential for active efflux of an Ahppa-containing inhibitor.

Materials:

• Caco-2 cells (ATCC® HTB-37™)

• Transwell® inserts (e.g., 12-well, 1.12 cm² surface area, 0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, 1% penicillin-streptomycin)

• Transport buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4)

• Lucifer yellow (paracellular integrity marker)

• Control compounds: Atenolol (low permeability), Propranolol (high permeability), Digoxin (P-gp substrate)

• Test compound (Ahppa-containing inhibitor)

• LC-MS/MS for sample analysis

Methodology:

• Cell Seeding and Culture:

  • Seed Caco-2 cells onto Transwell® inserts at a density of ~60,000 cells/cm².

  • Culture the cells for 21-25 days, changing the medium every 2-3 days, to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Assessment:

  • Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer using a volt-ohm meter. TEER values should be >300 Ω·cm² for a well-formed monolayer.[10]

  • Confirm integrity with a Lucifer yellow rejection assay. The Papp of Lucifer yellow should be < 0.5 x 10⁻⁶ cm/s.

• Transport Experiment:

  • Wash the monolayers twice with pre-warmed (37°C) transport buffer.

  • Apical to Basolateral (A-B) Transport:

    • Add the test compound solution (e.g., 10 µM in transport buffer) to the apical (donor) chamber (0.5 mL).

    • Add fresh transport buffer to the basolateral (receiver) chamber (1.5 mL).

  • Basolateral to Apical (B-A) Transport:

    • Add the test compound solution to the basolateral (donor) chamber (1.5 mL).

    • Add fresh transport buffer to the apical (receiver) chamber (0.5 mL).

  • Incubate the plates at 37°C with gentle shaking (e.g., 50 rpm).

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect a sample from the receiver chamber and replace it with an equal volume of fresh, pre-warmed buffer.

  • At the end of the experiment, collect samples from both donor and receiver chambers.

• Sample Analysis and Calculation:

  • Analyze the concentration of the test compound in all samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) using the following equation:

    • Papp (cm/s) = (dQ/dt) / (A * C₀)

    • Where dQ/dt is the steady-state flux rate, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

  • Calculate the Efflux Ratio: ER = Papp (B-A) / Papp (A-B).

References

• Current time information in San Rafael, CR. The time at the location 'San Rafael, CR' is 10:02 AM. The location's timezone is 'America/Costa_Rica'.

• G.A. Beloqui, M.A. Solinís, A.R. Gascón, J.M. del Pozo-Rodríguez, A. des Rieux, V. Préat. "Lipid Nanocarriers for Anti-HIV Therapeutics: A Focus on Physicochemical Properties and Biotechnological Advances." Pharmaceutics, 2021. [Link]

• G.A. Beloqui, M.A. Solinís, A.R. Gascón, J.M. del Pozo-Rodríguez, A. des Rieux, V. Préat. "Lipid Nanocarriers for Anti-HIV Therapeutics: a Focus on Physicochemical Properties and Biotechnological Advances." ResearchGate, 2021. [Link]

• G.A. Beloqui, M.A. Solinís, A.R. Gascón, J.M. del Pozo-Rodríguez, A. des Rieux, V. Préat. "(PDF) Lipid Nanocarriers for Anti-HIV Therapeutics: A Focus on Physicochemical Properties and Biotechnological Advances." ResearchGate, 2021. [Link]

• A. Singh, A.K. Singh, P.K. Sharma, S.K. Singh. "Lipid nanoparticles in antiretroviral therapy: A nanotechnology breakthrough for HIV/AIDS treatment." HIV Medicine, 2025. [Link]

• S.K. Singh, R.K. Mishra, A.K. Singh. "Nanodrug formulations to enhance HIV drug exposure in lymphoid tissues and cells." Expert Opinion on Drug Delivery, 2014. [Link]

• M.F. BRAYDEN, D.J. "Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux." Current Protocols in Pharmacology, 2014. [Link]

• M.F. BRAYDEN, D.J. "Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux." Springer Nature Experiments, N.D. [Link]

• Creative Bioarray. "Caco-2 permeability assay." Creative Bioarray, N.D. [Link]

• JRC Big Data Analytics Platform. "DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells." JRC Big Data Analytics Platform, N.D. [Link]

• C.L. FLETCHER, P.F. "A Mechanistic In Vivo/Ex Vivo Pharmacokinetic‐Pharmacodynamic Model of Tenofovir for HIV Prevention." Clinical Pharmacology & Therapeutics, 2021. [Link]

• E.N. AFOAKWAH, A. "The Pre-clinical Toolbox of Pharmacokinetics and Pharmacodynamics: in vitro and ex vivo Models." Frontiers in Pharmacology, 2018. [Link]

• Mimetas. "7 Ways Caco-2 Cells Can Make or Break Your Intestinal Permeability Models." Mimetas, N.D. [Link]

• Evotec. "Caco-2 Permeability Assay." Evotec, N.D. [Link]

• Treatment Action Group. "Problems With Protease Inhibitor Development Plans." Treatment Action Group, 1995. [Link]

• M. Ghandi, C. Marzolini, L.A. Decosterd, T. Buclin, M. Cavassini, V. Livio. "Population pharmacokinetics of bictegravir in real-world people with HIV." Journal of Antimicrobial Chemotherapy, 2025. [Link]

• P.A. ANTON, A.L. "Pharmacokinetics and Pharmacodynamics in HIV Prevention; Current Status and Future Directions." Current HIV/AIDS Reports, 2013. [Link]

• M. Li, D. Li, Y. Tang, Y. Wang, J. Wang. "Oral delivery of protein and peptide drugs: from non-specific formulation approaches to intestinal cell targeting strategies." Journal of Nanobiotechnology, 2022. [Link]

• M. Hubatsch, E.G.E. Ragnarsson, P. Artursson. "Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays." Molecules, 2023. [Link]

• A. D'Avolio, M. Simiele, M. Siccardi, L. Baietto, G. Di Perri. "Comparison of the In Vivo Pharmacokinetics and In Vitro Dissolution of Raltegravir in HIV Patients Receiving the Drug by Swallowing or by Chewing." Antimicrobial Agents and Chemotherapy, 2012. [Link]

• A.K. Singh, A.K. Singh, P.K. Sharma, S.K. Singh. "Barriers and Strategies for Oral Peptide and Protein Therapeutics Delivery: Update on Clinical Advances." MDPI, 2023. [Link]

• S.H. Kima, D.R. "P-glycoprotein, secretory transport, and other barriers to the oral delivery of anti-HIV drugs." Advanced Drug Delivery Reviews, 1998. [Link]

• Wikipedia. "Discovery and development of HIV-protease inhibitors." Wikipedia, N.D. [Link]

• M. Li, D. Li, Y. Tang, Y. Wang, J. Wang. "Overcoming Oral Cavity Barriers for Peptide Delivery Using Advanced Pharmaceutical Techniques and Nano-Formulation Platforms." MDPI, 2023. [Link]

• M.J. HUMBLE, D.J. "Improvement of oral peptide bioavailability: Peptidomimetics and prodrug strategies." Advanced Drug Delivery Reviews, 1997. [Link]

• Reddit. "Approaches for Enhancing Oral Bioavailability of Peptides." Reddit, 2016. [Link]

• S.K. Singh, R.K. Mishra, A.K. Singh. "Recent Progress in the Development of HIV-1 Protease Inhibitors for the Treatment of HIV/AIDS." Journal of Medicinal Chemistry, 2016. [Link]

• S.K. Singh, R.K. Mishra, A.K. Singh. "Recent Progress in the Development of HIV-1 Protease Inhibitors for the Treatment of HIV/AIDS." ACS Publications, 2016. [Link]

• C. Sansom. "HIV protease inhibitors have been one of the big successes of rational drug design. Clare Sansom looks at the impact of structur." Chemistry World, 2009. [Link]

• S.H. Kima, D.R. "Oral absorption of the HIV protease inhibitors: A current update." AIDS, 1999. [Link]

• E.V. KARAVAEVA, I.V. "Model systems of human immunodef iciency virus (HIV-1) for in vitro eff icacy assessment of candidate vaccines and drugs against HIV-1." Voprosy Virusologii, 2020. [Link]

• M. Budai, A. Szabó-Révész, P. "Recent Options and Techniques to Assess Improved Bioavailability: In Vitro and Ex Vivo Methods." Pharmaceutics, 2022. [Link]

• Consensus. "In Vitro Drug Absorption Methods." Consensus, N.D. [Link]

• F. Musumeci, S. Sapienza, S. C. "Combined Methodologies for Determining In Vitro Bioavailability of Drugs and Prediction of In Vivo Bioequivalence From Pharmaceutical Oral Formulations." Frontiers in Pharmacology, 2021. [Link]

• Michael Grass. "Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement." Webinar, 2017. [Link]

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purification of stictamides from Sticta sp. lichen extract.

Technical Support Center: Stictamide Purification Protocols Subject: Isolation of MMP-12 Inhibitory Peptides (Stictamides A–C) from Sticta sp. Ticket ID: STIC-PUR-2026 Assigned Scientist: Senior Application Specialist, Natural Products Chemistry

Overview: The Stictamide Challenge

Stictamides (A–C) are highly modified peptides containing a rare statine-like unit (4-amino-3-hydroxy-5-phenylpentanoic acid, or Ahppa).[1] Unlike typical lichen secondary metabolites (depsides/depsidones), stictamides are amphiphilic peptidomimetics.

The Core Problem: Lichen extracts are dominated by polyphenolic acids (e.g., stictic acid, norstictic acid) which bind non-specifically to peptides, causing co-elution and broad peaks. Successful isolation requires exploiting the molecular size and hydrogen-bonding differences between these small phenolics and the larger stictamide peptides.

Part 1: The Master Workflow (Visualization)

The following diagram outlines the critical path from raw lichen thallus to pharmaceutical-grade stictamide.

Figure 1: Stictamide Isolation Logic. Note the critical Hexane partition to remove lipophilic interference before chromatography.

Part 2: Experimental Protocols & Data

Phase 1: Extraction & Defatting

Objective: Maximize peptide recovery while removing the waxy lichen cortex and chlorophyll.

Protocol:

• Grinding: Pulverize air-dried Sticta thallus under liquid nitrogen. Why? Heat from mechanical grinding degrades the Ahppa unit.

• Solvent: Extract with Acetone (3 x 24h).

  • Scientist Note: Acetone is preferred over MeOH initially because it solubilizes the peptides but pulls fewer complex polysaccharides than water-containing alcohols.

• Partitioning: Evaporate acetone. Resuspend residue in 90% MeOH/H₂O. Partition against n-Hexane (1:1 ratio, 3 times).

  • Result: Discard the Hexane layer (contains fats/chlorophyll). Keep the MeOH layer.

Phase 2: Sephadex LH-20 Chromatography

Objective: Separate Stictamides (MW ~600-800 Da) from small phenolic depsides (MW ~300-400 Da).

Parameter	Setting	Rationale
Stationary Phase	Sephadex LH-20	Dual capability: Size exclusion (GPC) and adsorption (H-bonding).
Mobile Phase	100% Methanol	Prevents hydrophobic collapse of peptides; maximizes H-bonding separation.
Flow Rate	0.5 mL/min	Slow flow required for equilibrium in gel pores.
Loading	<2% of Column Volume	Prevents band broadening.
Elution Order	1. Stictamides2. Depsides/Pigments	Stictamides are larger (elute first) and have fewer free phenols than depsides (which adsorb strongly to the dextran matrix).

Phase 3: Preparative HPLC (Final Polish)

Objective: Isolate individual stictamide congeners (A, B, C).

• Column: C18 (Phenomenex Luna or similar), 5µm, 100Å.

• Solvent A: Water + 0.1% Formic Acid.

• Solvent B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 30% B to 70% B over 30 mins.

• Detection: 210 nm (Peptide bond) and 254 nm (Phenyl ring).

Part 3: Troubleshooting & FAQs

Ticket #001: "My HPLC peaks are splitting or tailing badly."

Diagnosis: Epimerization of the Statine Unit. Root Cause: The Ahppa (statine-like) unit in stictamides contains a secondary alcohol and an amine. It is chemically fragile. Solution:

• Check Acid Modifier: Are you using Trifluoroacetic Acid (TFA)? Stop. TFA is too strong and can induce acid-catalyzed epimerization or hydrolysis of the delicate statine unit. Switch to 0.1% Formic Acid .

• Check Temperature: Ensure the column oven is ≤ 30°C .

• Sample Solvent: Dissolve the sample in the starting mobile phase (e.g., 30% MeCN). Dissolving in 100% MeCN causes "solvent shock" and peak splitting in the injector.

Ticket #002: "I have a persistent yellow impurity co-eluting with Stictamide A."

Diagnosis: Depside/Pigment Contamination. Root Cause: Lichen phenolics (e.g., calycin, pulvinic acid derivatives) are sticky. Solution:

• Re-run Sephadex LH-20: You likely overloaded the column. The separation relies on the phenolic compounds "sticking" to the Sephadex beads via hydrogen bonding. If the column is overloaded, they wash through early with the peptides.

• Diagrammatic Logic:

Figure 2: Decision matrix for impurity removal.

Ticket #003: "The yield is much lower than reported in literature."

Diagnosis: Inefficient Extraction or Precipitation. Root Cause: Stictamides are moderately polar but can precipitate in pure water or pure hexane. Solution:

• Check the Thallus: Did you clean the lichen? Sticta species often grow on bark/moss.[2] If 50% of your weight is bark, your calculated yield will be 50% low.

• Extraction Solvent: Ensure you used Acetone . If you used Ethanol/Water, you likely pulled excessive polysaccharides (lichenin) which encapsulate the peptides and prevent them from dissolving during the partitioning step.

Part 4: References

• Pichler, G. et al. (2011). "Stictamides A–C, MMP-12 Inhibitors containing 4-amino-3-hydroxy-5-phenylpentanoic acid subunits." Journal of Natural Products, 74(6), 1509–1512.

  • Significance: Primary isolation paper defining the structure and MMP-12 activity.

• Marth, G.T. et al. (2020). "Rewriting the evolutionary history of the lichen genus Sticta." Plant and Fungal Systematics, 65(1), 163-181.

  • Significance: Essential for correct species identification, as chemical profiles vary wildly between Sticta species.

• Cytiva Life Sciences. "Sephadex LH-20: Chromatography of Natural Products." Cytiva Technical Handbook.

  • Significance: Definitive guide on LH-20 swelling and solvent compatibility for peptide/phenolic separation.

Sources

• 1. Stictamides A–C, MMP12 inhibitors containing 4-amino-3-hydroxy-5-phenylpentanoic acid subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sticta - Wikipedia [en.wikipedia.org]

troubleshooting low yield in (d-Ala)-nocardiotide A synthesis.

Topic: Troubleshooting Low Yield in (d-Ala)-Nocardiotide A Synthesis Ticket ID: NOC-SUP-001 Status: Open Responder: Senior Application Scientist, Peptide Chemistry Division[1]

Introduction: The Challenge of (d-Ala)-Nocardiotide A

Welcome to the technical support interface. You are likely attempting to synthesize (d-Ala)-Nocardiotide A , a cyclic hexapeptide analog of the marine sponge metabolite Nocardiotide A.[2][3]

The Benchmark: According to recent optimization studies (Maharani et al., 2024), the substitution of L-Ala with D-Ala at the C-terminus should theoretically increase cyclization efficiency (yields ~31%) compared to the native L-isomer (~16%) by inducing a beta-turn conformation that brings the N- and C-termini into proximity.[1]

The Problem: If your yields are falling significantly below 25-30% , you are likely encountering one of three critical failure modes:

• Steric Clashing on Resin: The sequence Trp-Ile-Trp-Leu-Val is extremely bulky and hydrophobic.[1]

• Premature Deprotection: Loss of Indole-Boc protection on Tryptophan prior to cyclization.[1]

• Macrocyclization Kinetics: Competition between intramolecular ring closure and intermolecular dimerization.

Part 1: Diagnostic Workflow

Before altering your chemistry, locate the exact step of yield loss using this logic tree.

Caption: Diagnostic logic tree for isolating yield loss in cyclic peptide synthesis.

Part 2: Technical Modules & Protocols

Module A: The Linear Precursor (SPPS)

The Trap: The sequence contains Trp, Ile, and Val . These are beta-branched or bulky residues that suffer from difficult coupling kinetics.[1] If you use standard protocols, you will get "deletion sequences" (missing amino acids) that are hard to separate later.

Protocol Adjustments:

• Resin Choice: Use 2-Chlorotrityl Chloride (2-CTC) Resin .[1]

  • Why? It allows cleavage of the peptide fragment without removing side-chain protecting groups (specifically Boc on Trp).

  • Loading:CRITICAL. Keep loading low (0.3 - 0.4 mmol/g) . High loading promotes inter-chain aggregation, halting synthesis.

• Coupling Reagents:

  • Switch from HBTU/HCTU to HATU/HOAt .

  • Reasoning: The 7-azabenzotriazole moiety (HOAt) is superior for sterically hindered couplings (Val-Leu, Ile-Trp) due to the neighboring group effect (pyridyl nitrogen).[1]

• Solvent System:

  • Use DMF/DCM (1:[1]1) or NMP to disrupt aggregation.

Module B: The Cleavage (Preserving Protection)

The Trap: Using 95% TFA will remove the Boc group from the Tryptophan indole. The Consequence: Unprotected Trp indoles can react with electrophiles during the subsequent cyclization step, leading to complex by-products and low yield.

Correct Protocol (Mild Acid Cleavage):

• Reagent: 1% TFA in DCM or Acetic Acid/TFE/DCM (1:1:8).

• Procedure: Treat resin 3 x 15 min.

• Neutralization: Immediately neutralize the filtrate with Pyridine or DIEA to prevent premature Boc removal.

• Result: You obtain H-Trp(Boc)-Ile-Trp(Boc)-Leu-Val-D-Ala-OH.[1] The side chains remain protected; only the N- and C-termini are free.[1]

Module C: Macrocyclization (The "D-Ala Effect")

The Trap: Attempting cyclization at high concentrations (>1 mM) favors intermolecular reaction (dimerization).

Why D-Ala Matters: According to the Davies Rule , cyclization yields are highest when:

• The C-terminal residue is a D-amino acid (D-Ala).[1][2][3][4]

• The N-terminal residue is an L-amino acid (L-Trp).[1][4] This configuration favors a "pre-organized" ring conformation (beta-turn) that brings the termini together.

Optimized Cyclization Protocol:

Parameter	Specification	Reason
Concentration	1 - 5 × 10⁻⁴ M	Extreme dilution prevents dimers (Intermolecular reaction).[1]
Solvent	DCM (Dry)	DCM solvates protected peptides better than DMF, reducing aggregation.
Reagents	HATU (3 eq) / HOAt (3 eq) / TMP (6 eq)	2,4,6-Collidine (TMP) is a weaker base than DIEA, reducing epimerization risk at the C-terminal D-Ala.[1]

| Addition | Syringe Pump | Add the peptide slowly (over 4-6 hours) to the coupling mixture. |

Part 3: Comparative Data (Yield Analysis)

Use this table to benchmark your current results against expected values from literature (Maharani et al., 2024).

Metric	Parent (Nocardiotide A)	Analog ((d-Ala)-Nocardiotide A)	Your Target
Sequence	c[WIWLVA] (All L)	c[WIWLV-D-Ala]	c[WIWLV-D-Ala]
Conformation	Beta-sheet (High strain)	Beta-turn (Pre-organized)	--
Cyclization Yield	~16%	~31%	>25%
Major Impurity	Linear Dimer	Trace Epimer	--
IC50 (HeLa)	59 μM	52 μM	--

Part 4: Frequently Asked Questions (FAQ)

Q1: My crude linear peptide is not soluble in DCM for the cyclization step. What should I do?

• A: This is common with hydrophobic sequences like WIWLV. You can add small amounts of DMF or TFE (Trifluoroethanol) to the DCM. TFE is particularly effective at solubilizing protected peptides and stabilizing helical/turn structures, which can actually aid cyclization.

Q2: Can I use PyBOP instead of HATU?

• A: You can, but it is not recommended for this specific sequence. The steric bulk of Isoleucine and Valine adjacent to the cyclization site makes HATU/HOAt significantly more efficient. PyBOP generates phosphorus byproducts that can be harder to remove and is generally slower, allowing more time for dimerization.

Q3: I see a peak with Mass M-18. What is it?

• A: This is likely the dehydrated linear precursor or an oxazolone intermediate, often caused by over-activation of the C-terminus without immediate trapping by the amine. Ensure your base (DIEA or Collidine) is fresh and added simultaneously or slightly after the peptide hits the HATU solution.

Q4: Why did you recommend D-Ala as the C-terminus?

• A: In head-to-tail cyclization, the C-terminal residue is activated.[1][5] If this residue is chiral, it is prone to racemization (epimerization) during activation. Alanine has a small side chain, minimizing steric hindrance. Furthermore, using D-Ala at the C-terminus and L-Trp at the N-terminus creates a heterochiral junction, which is known to facilitate ring closure (Davies, 2003).[1]

References

• Maharani, R., et al. (2024). Synthesis and anticancer evaluation of [d-Ala]-nocardiotide A. RSC Advances, 14, 4097-4104.[1][3][6]

• Davies, J. S. (2003). The Cyclization of Peptides and Depsipeptides. Journal of Peptide Science, 9(8), 471-501.[1]

  • [1]

• Albericio, F., & Kates, S. A. (2000). Solid-Phase Synthesis of Cyclic Peptides.[1] In Solid-Phase Synthesis: A Practical Guide.

  • [1]

Sources

• 1. Nocardiotide A | C42H56N8O6 | CID 139590713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and anticancer evaluation of [d-Ala]-nocardiotide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis and anticancer evaluation of [d-Ala]-nocardiotide A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and anticancer evaluation of [d-Ala]-nocardiotide A - RSC Advances (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

The Pivotal Role of Ahppa in Pepstatin Analogs: A Comparative Guide to Structure-Activity Relationships

In the landscape of aspartic protease inhibition, pepstatin has long served as a foundational scaffold for inhibitor design. Its unique statine residue is crucial for mimicking the transition state of peptide hydrolysis. The introduction of (3S,4S)-4-amino-3-hydroxy-5-phenylpentanoic acid (Ahppa), a statine analog, has opened new avenues for developing potent and selective inhibitors against critical therapeutic targets such as renin and viral proteases. This guide provides an in-depth comparison of pepstatin analogs incorporating Ahppa, elucidating the structure-activity relationships (SAR) that govern their inhibitory potency. We will delve into the experimental data that underpins these relationships and provide detailed protocols for their evaluation.

The Significance of the Ahppa Moiety

Aspartic proteases, including enzymes like pepsin, renin, and HIV protease, utilize a pair of aspartic acid residues in their active site to catalyze the hydrolysis of peptide bonds.[1] Pepstatin and its analogs act as transition-state analog inhibitors, where the hydroxyl group of the central statine or Ahppa residue mimics the tetrahedral intermediate of the catalyzed reaction.[1]

The substitution of the isobutyl group of statine with a benzyl group in Ahppa allows for new and potentially stronger interactions with the S1 subsite of the target protease, a region that often accommodates hydrophobic residues. This modification has been a key strategy in enhancing the potency and selectivity of pepstatin-based inhibitors.

Structure-Activity Relationship (SAR) Analysis of Ahppa-Containing Pepstatin Analogs

The inhibitory activity of pepstatin analogs is exquisitely sensitive to structural modifications at various positions. The following sections dissect the SAR based on alterations at the P3, P2, and P1 subsites, as well as N- and C-terminal modifications.

The Critical Role of Stereochemistry at the Ahppa Residue

The stereochemistry of the Ahppa residue is paramount for potent inhibition. Studies have unequivocally demonstrated that the (3S,4S) configuration is essential for high-affinity binding. For instance, a tripeptide analog, Iva-Val-(3S,4S)-AHPPA-Ala-NHiC5H11, was found to be a potent inhibitor of pepsin with a Ki of 0.9 x 10⁻⁹ M.[2] In contrast, changing the chirality of the hydroxyl group from (3S) to (3R) resulted in a more than 100-fold decrease in binding affinity to pepsin.[2] This highlights the precise geometric arrangement required for the hydroxyl group to interact effectively with the catalytic aspartates in the enzyme's active site.

Modifications at the P2 Position

The P2 position of pepstatin analogs significantly influences their specificity and potency against different aspartic proteases. In a study focused on HIV protease, it was observed that analogs containing a valine residue at the P2 position exhibited anti-protease IC50 values in the range of 50 to 500 nM.[3] Conversely, analogs with a histidine at the P2 position were found to be ineffective against HIV protease.[3] This demonstrates that the S2 subsite of HIV protease has a strong preference for hydrophobic residues like valine.

Conformationally Restricted Analogs

To probe the bioactive conformation of pepstatin analogs, researchers have synthesized conformationally restricted cyclic structures. By introducing a bis-sulfide bridge connecting the P1 and P3 side chains, a series of cyclic inhibitors were created.[4] This strategy allowed for systematic variation of the ring size, leading to the identification of highly potent inhibitors.[4] An analog with a trans-2-butene linker, forming a 16-membered ring, was found to be the most potent inhibitor against pepsin (Ki < 1 nM) and penicillopepsin (Ki = 3.94 nM).[4] These findings underscore the importance of pre-organizing the inhibitor into a conformation that is complementary to the enzyme's active site.

C-Terminal Modifications for Improved Solubility and Potency

A significant drawback of pepstatin is its poor solubility. To address this, various modifications have been made to the C-terminus. The coupling of amino acid residues such as L-arginine methyl ester, L-aspartic acid, and L-glutamic acid to the C-terminus of pepstatin has been shown to enhance water solubility.[5] Notably, these modifications also had a profound impact on inhibitory activity against renin. Pepstatylaspartic acid and pepstatylglutamic acid were found to be more potent inhibitors of porcine renin than pepstatin itself, with inhibitory constants 2- and 10-fold smaller, respectively.[5] The introduction of a glutamic acid residue increased the solubility/Ki ratio by two orders of magnitude, demonstrating a successful strategy for optimizing both physicochemical properties and biological activity.[5]

Comparative Performance Data of Pepstatin Analogs

The following table summarizes the inhibitory activities of various pepstatin analogs against different aspartic proteases, providing a quantitative basis for the SAR discussion.

Analog	Target Protease	IC50 / Ki	Reference
Iva-Val-(3S,4S)-AHPPA-Ala-NHiC5H11	Pepsin	Ki = 0.9 x 10⁻⁹ M	[2]
Iva-Val-(3R,4S)-AHPPA-Ala-NHiC5H11	Pepsin	> 100-fold weaker binding	[2]
Ac-Naphthylalanyl-Pro-Phe-Val-Statine-Leu-Phe-NH2	HIV Protease	IC50 = 0.4 µM	[3]
Statine-containing analogs with Val at P2	HIV Protease	IC50 = 50 - 500 nM	[3]
Statine-containing analogs with His at P2	HIV Protease	Ineffective	[3]
Cyclic analog (trans-2-butene linker)	Pepsin	Ki < 1 nM	[4]
Cyclic analog (trans-2-butene linker)	Penicillopepsin	Ki = 3.94 nM	[4]
Pepstatin	Porcine Renin	IC50 ≈ 0.32 µM	[5]
Pepstatylaspartic acid	Porcine Renin	IC50 = 0.01 - 1 µM	[5]
Pepstatylglutamic acid	Porcine Renin	IC50 = 0.01 - 1 µM	[5]
Pepstatin	Human Renin	IC50 ≈ 17 µM	[5]
Pepstatylaspartic acid	Human Renin	IC50 = 5.8 - 41 µM	[5]
Pepstatylglutamic acid	Human Renin	IC50 = 5.8 - 41 µM	[5]

Experimental Protocols

The determination of the inhibitory potency of pepstatin analogs relies on robust and standardized enzyme inhibition assays. Below is a detailed protocol for a typical aspartic protease inhibition assay.

Aspartic Protease Inhibition Assay

This protocol is a generalized procedure and may require optimization for specific enzymes and substrates.

Materials:

• Purified aspartic protease (e.g., pepsin, renin, HIV protease)

• Fluorogenic or chromogenic substrate specific to the protease

• Assay buffer (specific to the optimal pH of the enzyme, e.g., 0.1 M sodium acetate buffer, pH 4.5 for pepsin)

• Pepstatin analog inhibitors dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate (black for fluorescence assays, clear for absorbance assays)

• Microplate reader capable of measuring fluorescence or absorbance

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of the aspartic protease in the assay buffer. The final concentration should be determined empirically to yield a linear reaction rate over the desired time course.

  • Prepare a stock solution of the substrate in the assay buffer.

  • Prepare a serial dilution of the pepstatin analog inhibitors in the assay buffer. Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and does not exceed a level that inhibits the enzyme (typically <1%).

• Assay Setup:

  • In a 96-well microplate, add the following to each well:

    • Assay buffer

    • Inhibitor solution at various concentrations (or solvent for control wells)

    • Enzyme solution

  • Mix gently and pre-incubate the enzyme and inhibitor for a specified period (e.g., 15-30 minutes) at the optimal temperature for the enzyme. This allows the inhibitor to bind to the enzyme before the addition of the substrate.

• Initiate Reaction:

  • Add the substrate solution to each well to initiate the enzymatic reaction.

• Data Acquisition:

  • Immediately begin monitoring the change in fluorescence or absorbance over time using a microplate reader. The readings should be taken at regular intervals (e.g., every 30-60 seconds) for a period sufficient to establish a linear initial velocity.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each inhibitor concentration by determining the slope of the linear portion of the progress curve (fluorescence/absorbance vs. time).

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a suitable dose-response curve (e.g., a four-parameter logistic equation).

  • If determining the inhibition constant (Ki), perform the assay at multiple substrate concentrations and analyze the data using appropriate kinetic models (e.g., Michaelis-Menten kinetics with competitive, non-competitive, or uncompetitive inhibition models).

Visualizing Key Concepts

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: General structure of a pepstatin analog with the central Ahppa residue.

Caption: Workflow for determining the inhibitory potency of pepstatin analogs.

Conclusion

The incorporation of the Ahppa residue into pepstatin analogs has proven to be a highly effective strategy for developing potent inhibitors of aspartic proteases. The structure-activity relationships discussed in this guide highlight the critical importance of stereochemistry, the nature of the residues at the P2 position, conformational constraints, and C-terminal modifications. The provided experimental protocol offers a robust framework for the evaluation of new analogs. A thorough understanding of these SAR principles is essential for the rational design of next-generation aspartic protease inhibitors with improved therapeutic profiles.

References

• Synthesis and biological activity of new conformationally restricted analogues of pepstatin. PubMed. [Link]

• A rational approach in the search for potent inhibitors against HIV proteinase. PubMed. [Link]

• New renin inhibitors homologous with pepstatin. PubMed. [Link]

• Synthesis of analogues of the carboxyl protease inhibitor pepstatin. Effects of structure on inhibition of pepsin and renin. PubMed. [Link]

• Aspartic Protease Inhibitors. Cambridge MedChem Consulting. [Link]

Sources

• 1. Aspartic Protease Inhibitors | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 2. Synthesis of analogues of the carboxyl protease inhibitor pepstatin. Effects of structure on inhibition of pepsin and renin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A rational approach in the search for potent inhibitors against HIV proteinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of new conformationally restricted analogues of pepstatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New renin inhibitors homologous with pepstatin - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Configuration of Ahppa Residue: A Comparative Guide to NMR Database Methodologies

Topic: Validating the Configuration of Ahppa Residue Using NMR Database Content Type: Publish Comparison Guide

Executive Summary The precise stereochemical assignment of Ahppa (4-amino-3-hydroxy-5-phenylpentanoic acid) and its structural congener Statine is a critical bottleneck in the development of aspartic protease inhibitors (e.g., renin, pepsin, HIV protease). Traditional methods like acid hydrolysis followed by Marfey’s analysis often fail due to acid-catalyzed epimerization at the C3/C4 positions. This guide objectively compares the Universal NMR Database method against traditional alternatives, demonstrating why NMR-based profiling is the superior, self-validating standard for residues prone to racemization.

Technical Background: The Ahppa Challenge

The Ahppa residue contains two contiguous stereocenters (C3 and C4) that define its biological potency. In naturally occurring peptides like Thalassospiramides or Pepstatin analogues, the configuration is typically (3S,4S) or (3S,4R) .

• The Problem: The C3-hydroxyl and C4-amine groups are chemically sensitive. Standard peptide sequencing (Edman) cannot assign stereochemistry. Acid hydrolysis (6N HCl, 110°C) required for amino acid analysis frequently causes inversion at C3, leading to false positives in chiral HPLC (Marfey’s method).

• The Solution: The NMR Database Method (pioneered by Kishi et al.) relies on the non-destructive comparison of solution-state NMR data (

  H, C chemical shifts, and coupling constants) against a library of synthetic stereoisomers.

Methodology Comparison

The following table contrasts the NMR Database method with the two primary alternatives: Chemical Derivatization (Marfey's) and X-ray Crystallography.

Table 1: Comparative Performance Analysis

Feature	Method A: NMR Database (Recommended)	Method B: Marfey's Method (HPLC)	Method C: X-ray Crystallography
Principle	Pattern matching of (ppm) and (Hz) to a stereoisomer library.	Chromatographic separation of diastereomeric derivatives (e.g., L-FDLA).[1]	Direct observation of electron density diffraction.
Sample State	Solution (Non-destructive to peptide backbone).	Hydrolyzed lysate (Destructive).	Solid crystal (Requires crystallization).
Epimerization Risk	Zero (Analysis performed at neutral pH).	High (Acid hydrolysis induces C3 inversion).	None (But crystal packing may distort conformers).
Sample Required	0.5 – 2.0 mg (Recoverable).	< 0.1 mg (Consumed).	> 1.0 mg (High purity required).
Resolution	Distinguishes relative ( ) and absolute ( ) config.	Distinguishes absolute config (if stable).	Absolute config (Gold Standard).
Throughput	Medium (Requires skilled analysis).	High (Automated HPLC).	Low (Trial & error crystallization).

Deep Dive: The NMR Database Protocol

This protocol is based on the Universal NMR Database approach adapted for statine-like residues. It is a self-validating system because the data must converge on a single isomer; if the experimental data deviates from all database entries, it indicates a novel or modified structure.

Phase 1: Sample Preparation

• Solvent: Dissolve the peptide in DMSO-

  or Pyridine- .

  • Causality: These solvents disrupt intermolecular hydrogen bonding, sharpening amide signals and ensuring that observed coupling constants (

    ) reflect the intrinsic intramolecular conformation (e.g., -turn) rather than aggregation artifacts.

• Concentration: 2–5 mM is optimal for acquiring high-quality

  C or 2D HSQC spectra within a reasonable timeframe.

Phase 2: Data Acquisition

Run the following pulse sequences.

• 1D

  H NMR: with sufficient scans to resolve coupling.

• 2D DQF-COSY: To trace the spin system from NH

  C4-H C3-H C2-H.

• 2D

  H- C HSQC: To assign carbon chemical shifts (critical for database matching).

• 2D NOESY/ROESY: To confirm spatial proximity (e.g., H3/H4 correlations).

Phase 3: Analysis & Database Matching (J-Based Configuration)

The configuration is assigned by comparing the Vicinal Coupling Constant (

) and Chemical Shift Discrepancy ( ) .

• Anti-Configuration (e.g., 3S,4S): Typically exhibits large coupling constants (

  Hz) due to the anti-periplanar arrangement of protons.

• Syn-Configuration (e.g., 3S,4R): Typically exhibits small coupling constants (

  Hz).

Workflow Diagram

The following diagram illustrates the logical flow for validating Ahppa configuration.

Caption: Logical workflow for assigning Ahppa stereochemistry using J-coupling analysis and Database matching.

Case Study: Thalassospiramide G

A practical example of this methodology is found in the structural elucidation of Thalassospiramide G (Reference 1).

• Challenge: The peptide contained an AHPPA residue. Acid hydrolysis was known to epimerize the C3 position.[2]

• Experiment: Researchers utilized the "Statine NMR Database."[2]

• Observation: The

  was measured at 10.0 Hz .

• Interpretation: This large coupling constant indicated an anti-configuration between the substituents.[1]

• Validation: Comparison of the

  C chemical shifts with the database entries for (3S,4S)-AHPPA confirmed the identity without destroying the sample.

References

• Thalassospiramide G, a New γ-Amino-Acid-Bearing Peptide from the Marine Bacterium Thalassospira sp. Source: Marine Drugs (2013) URL:[1][Link]

• Universal NMR Databases for Contiguous Polyols Source: Journal of the American Chemical Society (2003) URL:[Link]

• Attempts to assemble a universal NMR database without synthesis of NMR database compounds Source: Organic Letters (2006) URL:[Link]

• Stereoselective Synthesis of (-)-N-Boc-Ahppa Source: Journal of Organic Chemistry (1996) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Ahppa Derivatives for the Inhibition of Glioma Cell Invasion

For Researchers, Scientists, and Drug Development Professionals

The highly invasive nature of glioma, particularly glioblastoma, remains a primary obstacle to effective treatment, leading to high rates of tumor recurrence and poor patient prognosis.[1][2] Standard therapies, including surgical resection, radiation, and chemotherapy with agents like temozolomide (TMZ), struggle to eradicate infiltrating tumor cells that migrate into the surrounding brain parenchyma.[2][3] This underscores the critical need for novel therapeutic strategies that specifically target the molecular machinery driving glioma cell invasion.

This guide provides a comprehensive technical overview and comparative analysis of 4-Amino-3-hydroxy-5-phenylpentanoic acid (Ahppa) derivatives, a class of compounds showing promise in attenuating glioma cell invasion. We will delve into their mechanism of action, compare their efficacy with the standard-of-care chemotherapy, temozolomide, and provide detailed experimental protocols for validating their anti-invasive properties in a laboratory setting.

The Rationale for Targeting Aminopeptidases in Glioma Invasion

The invasion of glioma cells is a complex, multi-step process involving the degradation of the extracellular matrix (ECM), a dense network of proteins and glycoproteins that provides structural support to the brain tissue.[2] A key family of enzymes involved in this process is the matrix metalloproteinases (MMPs), which are zinc-dependent endopeptidases capable of degrading ECM components.[4][5] Elevated expression of several MMPs, particularly MMP-2 and MMP-9, is strongly correlated with the invasive potential of gliomas.[4][6]

Ahppa derivatives are structurally related to statine-like amino acids, which are known to function as transition-state mimics for peptide hydrolysis and are common components of protease inhibitors.[7] Their therapeutic potential in glioma lies in their ability to inhibit aminopeptidases, a class of enzymes that can play a role in the activation of MMPs.[8] By inhibiting these upstream activators, Ahppa derivatives offer a targeted approach to disrupting the enzymatic cascade that enables glioma cells to breach the ECM and invade healthy brain tissue.

One notable example is Bestatin (Ubenimex), an aminopeptidase inhibitor that has been shown to inhibit tumor invasion by interfering with the conversion of pro-MMPs to their active forms.[8] This provides a strong rationale for exploring the efficacy of novel Ahppa derivatives as anti-invasive agents in glioma.

Proposed Mechanism of Action of Ahppa Derivatives

The primary proposed mechanism by which Ahppa derivatives inhibit glioma cell invasion is through the inhibition of aminopeptidases that are involved in the activation of matrix metalloproteinases. This disrupts the ability of the tumor cells to degrade the extracellular matrix, a critical step for invasion.

Caption: Proposed mechanism of Ahppa derivatives against glioma cell invasion.

Comparative Efficacy of Ahppa Derivatives vs. Temozolomide

To provide a clear comparison of the anti-invasive potential of Ahppa derivatives, we have compiled available data and contrasted it with the standard chemotherapeutic agent, temozolomide. It is crucial to note that the data presented here is collated from different studies, and direct head-to-head comparisons under identical experimental conditions are limited.

Compound/Drug	Target/Mechanism	Cell Line	Assay	Efficacy Metric	Source
Stictamide A (Ahppa Derivative)	MMP12 Inhibition	U87MG	Matrigel Invasion	Significant reduction at 5 µM	[7]
Bestatin (Aminopeptidase Inhibitor)	Aminopeptidase Inhibition	SN12M (Renal Carcinoma)	Matrigel Invasion	Concentration-dependent inhibition	[8]
Temozolomide (TMZ)	DNA Alkylating Agent	U87	Cell Viability (72h)	IC50: ~230.0 µM	[1]
Temozolomide (TMZ)	DNA Alkylating Agent	U251	Cell Viability (72h)	IC50: ~176.5 µM	[1]
Temozolomide (TMZ)	DNA Alkylating Agent	T98G (TMZ-resistant)	Cell Viability (72h)	IC50: ~438.3 µM	[1]
Temozolomide (TMZ)	DNA Alkylating Agent	U87	Cell Viability (5 days)	IC50: ~105 µM	[7]
Temozolomide (TMZ)	DNA Alkylating Agent	T98G (TMZ-resistant)	Cell Viability (5 days)	IC50: ~247 µM	[7]

Note: The IC50 values for Temozolomide primarily reflect its cytotoxic effects on cell proliferation rather than its direct impact on cell invasion. While TMZ can indirectly affect invasion by reducing cell numbers, Ahppa derivatives are being investigated for their specific anti-invasive mechanisms. The significant reduction in invasion by Stictamide A at a low micromolar concentration suggests a potent anti-invasive activity that warrants further investigation and direct comparison with TMZ's effects on invasion.

Experimental Validation: A Step-by-Step Protocol for the Matrigel Invasion Assay

To rigorously assess the efficacy of Ahppa derivatives against glioma cell invasion, the Matrigel invasion assay is a gold-standard in vitro method. This assay simulates the invasion of cancer cells through a basement membrane-like barrier.

Experimental Workflow: Matrigel Invasion Assay

Sources

• 1. Temozolomide sensitivity of malignant glioma cell lines – a systematic review assessing consistencies between in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix Metalloproteinases in Glioma: Drivers of Invasion and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Role of matrix metalloproteinases in the invasion of glioblastoma and drug interventions (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Difference in the Inhibitory Effect of Temozolomide on TJ905 Glioma Cells and Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 8. A systematic review of amino acid PET in assessing treatment response to temozolomide in glioma - PMC [pmc.ncbi.nlm.nih.gov]

validation of antimicrobial properties of amino acid derivatives.

A Comparative Technical Guide for Drug Development

Executive Summary

The escalation of multi-drug resistant (MDR) pathogens has exposed the limitations of conventional antibiotics (rapid resistance onset) and antimicrobial peptides (AMPs) (proteolytic instability and high manufacturing costs). Amino Acid Derivatives —specifically cationic amphiphilic small molecules and short peptidomimetics—occupy a critical "middle ground." They engineer the membrane-disrupting potency of AMPs into proteolytically stable, cost-effective small molecular scaffolds.

This guide provides a rigorous, self-validating framework for characterizing these derivatives. It moves beyond basic screening to establish a comprehensive profile of efficacy, kinetics, selectivity, and evolutionary resilience.

Part 1: Comparative Analysis

To validate a new amino acid derivative, it must be benchmarked against existing therapeutic modalities. The following table contrasts these derivatives with the current standards to highlight the specific developmental niche they fill.

Feature	Conventional Antibiotics (e.g., Penicillins)	Antimicrobial Peptides (AMPs) (e.g., Magainin)	Amino Acid Derivatives (e.g., Fmoc-cationic amphiphiles)
Primary Mechanism	Specific target inhibition (Cell wall, DNA gyrase)	Membrane disruption (Pore formation)	Membrane disruption & Metabolic interference
Resistance Profile	High (Target mutation, Efflux pumps)	Low (Fundamental membrane alteration)	Low (Membrane targeting is evolutionarily costly to modify)
Proteolytic Stability	High	Low (Rapid degradation by serum proteases)	High (Non-natural backbones/N-alkylation resist hydrolysis)
Selectivity (TI)	High (Target absent in humans)	Variable (Often hemolytic)	Tunable (via Hydrophobicity/Charge balance)
Manufacturing Cost	Low (Fermentation/Synthesis)	High (Solid-phase synthesis)	Low to Moderate (Solution-phase chemistry)

Part 2: Mechanistic Validation

Unlike antibiotics that require specific receptors, amino acid derivatives typically function via the "Carpet" or "Toroidal Pore" models . The cationic moiety (e.g., Arginine/Lysine side chains) drives initial electrostatic attraction to the anionic bacterial membrane (LPS in Gram-negatives; LTA in Gram-positives). Subsequently, the hydrophobic core (e.g., Fmoc, alkyl chains) facilitates insertion into the lipid bilayer, causing depolarization and lysis.

Mechanism of Action Visualization

The following diagram illustrates the critical "Charge-Insertion-Lysis" pathway that differentiates these derivatives from receptor-based antibiotics.

Caption: The "Charge-Insertion-Lysis" pathway. Selectivity is achieved because zwitterionic mammalian membranes (dashed) lack the strong anionic potential required for Phase 1 attraction.

Part 3: Experimental Validation Framework

As a Senior Application Scientist, I advocate for a "Self-Validating" workflow. Every assay must include controls that prove the assay itself is working, not just that your compound is active.

Phase 1: Efficacy Profiling (MIC/MBC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) according to CLSI M07 guidelines.

Protocol:

• Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Rationale: Standard MHB lacks physiological cations (Ca²⁺, Mg²⁺), which can artificially enhance the activity of cationic molecules by destabilizing the bacterial membrane.

• Inoculum Standardization: Prepare a 0.5 McFarland standard (

  CFU/mL) and dilute 1:100 to achieve a final well concentration of CFU/mL.

• Plate Layout:

  • Test Wells: Serial 2-fold dilutions of the derivative.

  • Sterility Control: Media only.

  • Growth Control: Bacteria + Media (No drug).

  • Solvent Control: Media + Bacteria + DMSO (at highest final concentration used, typically <1%).

• Incubation: 16–20 hours at 37°C.

• MBC Determination: Plate 10 µL from clear wells onto agar. The MBC is the concentration killing

  of the initial inoculum.

Critical Insight: If the MBC is within 4x of the MIC, the compound is defined as Bactericidal . If MBC >> MIC, it is Bacteriostatic . Amino acid derivatives must be bactericidal to compete with AMPs.

Phase 2: Kinetic Validation (Time-Kill Assay)

Objective: Prove rapid membrane disruption versus slow metabolic inhibition.

Protocol:

• Inoculate CAMHB with bacteria (

  CFU/mL).

• Add derivative at concentrations of 1x, 2x, and 4x MIC.

• Aliquot samples at T=0, 1, 2, 4, 6, and 24 hours.

• Perform serial dilutions and spot-plate for colony counting.

• Data Analysis: Plot Log(CFU/mL) vs. Time.

  • Success Criterion: A

    -log reduction (99.9% kill) within <4 hours indicates a membrane-active mechanism.

Phase 3: Selectivity & Safety (Hemolysis Assay)

Objective: Calculate the Selectivity Index (SI). A potent antimicrobial is useless if it lyses red blood cells (RBCs).

Protocol:

• RBC Preparation: Wash fresh human or sheep RBCs 3x with PBS to remove plasma and stabilizer (which can bind the drug). Resuspend to 4% v/v.

• Treatment: Mix 100 µL RBC suspension with 100 µL derivative solution in a 96-well plate.

• Controls (Mandatory):

  • Negative Control (0% Lysis): PBS buffer.

  • Positive Control (100% Lysis): 1% Triton X-100.[1]

• Incubation: 1 hour at 37°C.

• Measurement: Centrifuge (1000 x g, 10 min). Transfer supernatant to a fresh plate. Measure absorbance of released hemoglobin at 540 nm.

• Calculation:

  • Target: SI > 10 is acceptable; SI > 50 is excellent.

Phase 4: Resistance Profiling (Serial Passage)

Objective: Assess the "evolutionary barrier" of the drug.

Protocol:

• Determine MIC on Day 1.

• Harvest cells from the sub-MIC well (e.g., 0.5x MIC).

• Use these cells to inoculate a fresh MIC plate for Day 2.

• Repeat for 15–30 days.

• Comparison: Run a parallel track with a conventional antibiotic (e.g., Ciprofloxacin).

  • Result: Antibiotics typically show a 64x–256x increase in MIC within 10 days. Membrane-active amino acid derivatives should show <4x increase over 30 days.

Part 4: Validation Workflow Diagram

This flowchart summarizes the logical progression from synthesis to lead candidate selection.

Caption: The "Go/No-Go" decision tree for validating antimicrobial derivatives. Strict cutoffs at MIC and SI stages prevent wasted resources on toxic or ineffective compounds.

References

• Clinical and Laboratory Standards Institute (CLSI). (2024).[2] M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. [Link][2]

• Oddo, A., & Hansen, P. R. (2017).[3] Hemolytic Activity of Antimicrobial Peptides. Methods in Molecular Biology. [Link]

• Hancock, R. E., & Sahl, H. G. (2006). Antimicrobial and host-defense peptides as new anti-infective therapeutic strategies. Nature Biotechnology. [Link]

• Zhu, Y., et al. (2022). Antimicrobial Peptides Versus Antibiotics: A Comparative Review. Frontiers in Microbiology. [Link]

• Andersson, D. I., et al. (2011).[4] Beyond serial passages: new methods for predicting the emergence of resistance to novel antibiotics.[4] Current Opinion in Pharmacology. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 3. Hemolytic Activity of Antimicrobial Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Beyond serial passages: new methods for predicting the emergence of resistance to novel antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]